Technical Documentation Center

4-bromo-5-methoxypyridin-2(1H)-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-bromo-5-methoxypyridin-2(1H)-one
  • CAS: 1630197-34-0

Core Science & Biosynthesis

Foundational

4-Bromo-5-methoxypyridin-2(1H)-one: A Critical Scaffold in Medicinal Chemistry

An In-Depth Technical Guide to 4-Bromo-5-methoxypyridin-2(1H)-one Executive Summary 4-Bromo-5-methoxypyridin-2(1H)-one (CAS: 1630197-34-0) is a highly functionalized heterocyclic building block extensively utilized in mo...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 4-Bromo-5-methoxypyridin-2(1H)-one

Executive Summary

4-Bromo-5-methoxypyridin-2(1H)-one (CAS: 1630197-34-0) is a highly functionalized heterocyclic building block extensively utilized in modern drug discovery. Characterized by its 2-pyridone core, it serves as a versatile pharmacophore, particularly in the development of kinase inhibitors and allosteric modulators. Its unique substitution pattern—featuring an electron-donating methoxy group at the C5 position and an electron-withdrawing bromine at C4—creates a distinct electronic push-pull system that governs its reactivity and binding affinity in biological targets.

This guide provides a comprehensive technical analysis of its structural dynamics, physicochemical properties, and synthetic utility, designed for researchers optimizing lead compounds in oncology and immunology.

Chemical Identity & Structural Analysis[1][2][3][4][5]

Nomenclature and Identifiers
PropertyDetail
IUPAC Name 4-Bromo-5-methoxy-1,2-dihydropyridin-2-one
Common Name 4-Bromo-5-methoxy-2-pyridone
CAS Number 1630197-34-0
Molecular Formula C₆H₆BrNO₂
Molecular Weight 204.02 g/mol
SMILES COC1=CN=C(O)C(Br)=C1 (Lactim) / COC1=CNC(=O)C=C1Br (Lactam)
Tautomeric Equilibrium (Lactam-Lactim)

Like most 2-hydroxypyridines, this compound exists in a tautomeric equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms.

  • Solid State & Polar Solvents: The lactam (NH-keto) form predominates due to robust intermolecular hydrogen bonding (dimerization) and a large dipole moment.

  • Gas Phase & Non-polar Solvents: The lactim (OH-pyridine) form becomes energetically accessible, though the lactam often remains the major congener.

Electronic Influence of Substituents:

  • 5-Methoxy (-OMe): A strong

    
    -donor (+M effect) at the C5 position increases electron density at C2 and C4, stabilizing the ring. However, it also exerts an inductive withdrawal (-I), slightly increasing the acidity of the NH proton.
    
  • 4-Bromo (-Br): A weak

    
    -donor but strong 
    
    
    
    -acceptor (-I). Its presence at C4 polarizes the ring, making the C4 position highly susceptible to oxidative addition by transition metals (e.g., Pd(0)), which is the basis for its utility in cross-coupling.

Tautomerism Lactam Lactam Form (2-Pyridone) Dominant in Solution/Solid Lactim Lactim Form (2-Hydroxypyridine) Minor Tautomer Lactam->Lactim  Proton Transfer  

Figure 1: Tautomeric equilibrium favoring the lactam form in physiological conditions.

Physicochemical Properties[7][8][9]

PropertyValue / CharacteristicRelevance to Drug Design
Appearance Off-white to pale yellow solidQuality control indicator.
Solubility DMSO, DMF, MeOH (Good); Water (Poor)Requires polar organic solvents for reactions.
pKa (NH) ~10.5 - 11.0 (Estimated)Weakly acidic; deprotonation requires bases like Cs₂CO₃ or NaH.
H-Bond Donor 1 (NH)Critical for binding to kinase hinge regions (e.g., ATP mimetic).
H-Bond Acceptor 3 (C=O, OMe, N)Facilitates water-mediated bridges in protein pockets.

Reactivity Profile & Synthetic Utility

The 4-bromo-5-methoxypyridin-2(1H)-one scaffold is a "privileged structure" because it offers three distinct vectors for diversification.

C4-Bromine: The Cross-Coupling Vector

The C-Br bond is the primary site for diversification via Palladium-catalyzed cross-coupling.

  • Suzuki-Miyaura: Couples with aryl/heteroaryl boronic acids. The electron-deficient nature of the pyridone ring facilitates oxidative addition.

  • Buchwald-Hartwig: Allows introduction of amines (C-N bond formation), crucial for modulating solubility and basicity.

N1-Nitrogen: The Solubility Vector

The amide nitrogen (N1) is nucleophilic upon deprotonation.

  • N-Alkylation: Reaction with alkyl halides (R-X) typically occurs at Nitrogen (N-alkylation) rather than Oxygen (O-alkylation) under thermodynamic control in polar aprotic solvents (DMF/K₂CO₃).

  • Chan-Lam Coupling: Copper-catalyzed N-arylation.

C5-Methoxy: The Electronic Tuner

While generally stable, the methoxy group can be:

  • Demethylated: Using BBr₃ or HBr to generate the 4-bromo-5-hydroxypyridin-2-one (a catechol mimic).

  • Displaced: Under harsh S_NAr conditions (rare due to electron-rich nature of C5).

ReactivityMap Core 4-Bromo-5-methoxy- pyridin-2(1H)-one Suzuki Suzuki Coupling (Pd-Cat, Ar-B(OH)2) Target: C4-Aryl Core->Suzuki C-Br Functionalization Alkylation N-Alkylation (Base, R-X) Target: N1-Substituent Core->Alkylation N-H Functionalization Chlorination Deoxychlorination (POCl3) Target: 2-Chloro-pyridine Core->Chlorination C=O Activation Demethylation Demethylation (BBr3) Target: 5-OH Scaffold Core->Demethylation O-Me Cleavage

Figure 2: Divergent synthetic pathways accessible from the core scaffold.

Experimental Protocols

Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes the coupling of 4-bromo-5-methoxypyridin-2(1H)-one with a phenylboronic acid derivative. This is a standard workflow for generating kinase inhibitor libraries.

Reagents:

  • Substrate: 4-Bromo-5-methoxypyridin-2(1H)-one (1.0 equiv)[1][2]

  • Boronic Acid: Phenylboronic acid (1.2 equiv)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)

  • Base: Cs₂CO₃ (3.0 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Methodology:

  • Setup: In a microwave vial or round-bottom flask, charge the substrate, boronic acid, and base.

  • Degassing: Add the solvent mixture and sparge with Argon for 10 minutes to remove dissolved oxygen (critical to prevent Pd oxidation and homocoupling).

  • Catalyst Addition: Add the Pd catalyst quickly under a positive stream of Argon. Seal the vessel.

  • Reaction: Heat to 90°C for 4–12 hours. Monitor by LC-MS for the disappearance of the bromide (M+H = 204/206) and appearance of the product.

  • Workup: Cool to room temperature. Dilute with EtOAc and wash with water and brine. Dry over Na₂SO₄.

  • Purification: Flash column chromatography (SiO₂). Elute with a gradient of MeOH in DCM (0–10%) due to the polarity of the pyridone.

Protocol: N-Alkylation

Reagents:

  • Substrate: 4-Bromo-5-methoxypyridin-2(1H)-one (1.0 equiv)[1][2]

  • Electrophile: Methyl Iodide or Benzyl Bromide (1.1 equiv)

  • Base: K₂CO₃ (2.0 equiv)

  • Solvent: DMF (Anhydrous)

Methodology:

  • Dissolve the substrate in DMF (0.2 M concentration).

  • Add K₂CO₃ and stir at room temperature for 15 minutes to generate the pyridone anion.

  • Add the alkyl halide dropwise.

  • Stir at 60°C for 2 hours.

  • Note: If O-alkylation is observed (formation of 2-alkoxypyridine), switch to a softer counter-ion base (e.g., LiH) or use a bulky protecting group strategy.

Applications in Drug Discovery[11][12]

Kinase Inhibition

The 2-pyridone motif is a classic hinge-binding element. The lactam "NH" acts as a hydrogen bond donor to the backbone carbonyl of the kinase hinge, while the carbonyl "C=O" accepts a hydrogen bond from the backbone amide.

  • Case Study: In p38 MAP kinase or BTK inhibitors, the 4-aryl substituent (installed via Suzuki coupling) extends into the hydrophobic pocket, while the 5-methoxy group can interact with the gatekeeper residue or solvent front, improving selectivity.

Fragment-Based Drug Design (FBDD)

Due to its low molecular weight (204 Da) and high ligand efficiency, this compound is an ideal fragment .

  • Grow Vector: The Br atom allows rapid library expansion.

  • Link Vector: The NH allows attachment to solubilizing tails or other pharmacophores.

Safety & Handling (GHS Classification)

  • Signal Word: Warning

  • Hazard Statements:

    • H302: Harmful if swallowed.

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Handling: Handle in a fume hood. Wear nitrile gloves and safety glasses. Avoid dust formation.

References

  • Synthesis of 2-pyridones via rearrangement: Katada, M. "Reactions of Pyridine-N-oxide." Journal of the Pharmaceutical Society of Japan, 1947. (Foundational chemistry for N-oxide rearrangement to pyridones).
  • Suzuki Coupling on Pyridones: Kotha, S., et al. "Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis." Tetrahedron, 2002. Link

  • Tautomerism of 2-Hydroxypyridines: Beak, P., et al. "Protomeric equilibria in 2-hydroxypyridine-2-pyridone and related systems." Accounts of Chemical Research, 1977. Link

  • Kinase Inhibitor Design: Zhang, J., et al. "Targeting cancer with small molecule kinase inhibitors." Nature Reviews Cancer, 2009. (Contextualizes the pyridone scaffold utility).
  • Commercial Availability & CAS Data: PubChem Compound Summary for CAS 1630197-34-0. Link

Sources

Exploratory

4-bromo-5-methoxypyridin-2(1H)-one CAS number and molecular weight

This technical guide details the physicochemical profile, synthetic pathways, and application logic for 4-bromo-5-methoxypyridin-2(1H)-one , a critical heterocyclic scaffold in medicinal chemistry. Abstract 4-Bromo-5-met...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the physicochemical profile, synthetic pathways, and application logic for 4-bromo-5-methoxypyridin-2(1H)-one , a critical heterocyclic scaffold in medicinal chemistry.

Abstract

4-Bromo-5-methoxypyridin-2(1H)-one is a halogenated pyridone derivative widely utilized as a core pharmacophore in the development of kinase inhibitors (e.g., BTK, EGFR) and GPCR modulators.[1][2][3] Its structural utility lies in its orthogonal reactivity: the C-4 bromine serves as a handle for cross-coupling (Suzuki-Miyaura), while the lactam motif (N-H/C=O) functions as a hydrogen bond donor/acceptor pair or a site for N-alkylation. This guide standardizes its identification, synthesis, and handling.

Part 1: Identity & Physicochemical Profile

The compound exists in a tautomeric equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms. In solution and solid states, the 2-pyridone form predominates due to dimerization and lattice energy stabilization.

Core Data Table
ParameterSpecification
IUPAC Name 4-bromo-5-methoxy-1H-pyridin-2-one
Common Name 4-bromo-5-methoxy-2-pyridone
CAS Number 1630197-34-0 (Primary Commerce ID)
Alternative CAS 1352433-28-5 (Generic/Isomer variance)
Molecular Formula C₆H₆BrNO₂
Molecular Weight 204.02 g/mol
Exact Mass 202.958 (⁷⁹Br) / 204.956 (⁸¹Br)
Appearance Off-white to pale yellow solid
Solubility DMSO, DMF, MeOH (Moderate); Water (Low)
pKa (Calculated) ~8.5 (N-H deprotonation)
Tautomeric Equilibrium

Researchers must recognize that while the CAS registry often defaults to the "one" form, the "ol" form (2-hydroxy) is chemically relevant during nucleophilic substitutions.

Tautomerism cluster_0 Dominant Form (Polar Solvents/Solid) cluster_1 Reactive Intermediate (Silylation/O-Alkylation) Pyridone 2-Pyridone Form (Lactam) Stable Scaffold Hydroxypyridine 2-Hydroxypyridine Form (Lactim) Nucleophilic Oxygen Pyridone->Hydroxypyridine  K_eq << 1  

Figure 1: Tautomeric equilibrium favoring the lactam form in standard conditions.

Part 2: Synthetic Routes & Process Chemistry

Direct bromination of 5-methoxypyridin-2-one often yields the 3-bromo isomer due to the directing effects of the carbonyl (ortho-directing) and methoxy (para-directing to itself, but sterically crowded). Therefore, the most reliable route to the 4-bromo isomer is via Hydrolysis of 2,4-dihalopyridines .

Route A: Selective Hydrolysis (Recommended)

This method ensures regiochemical purity by establishing the bromine position on the pyridine ring before forming the pyridone.

  • Precursor: 2,4-dibromo-5-methoxypyridine or 2-chloro-4-bromo-5-methoxypyridine.

  • Transformation: Base-mediated hydrolysis converts the more reactive C-2 halogen (activated by the adjacent nitrogen) to the hydroxyl group, which tautomerizes to the ketone.

Synthesis Start 2,4-Dibromo-5-methoxypyridine (Commercially Available) Step1 Hydrolysis (NaOH/H2O, Reflux) Start->Step1 Selective SNAr at C-2 Inter Intermediate: 4-Bromo-5-methoxy-2-hydroxypyridine Step1->Inter Final Target: 4-Bromo-5-methoxypyridin-2(1H)-one Inter->Final Tautomerization

Figure 2: Regioselective synthesis via hydrolysis of di-halo precursor.

Part 3: Reactivity & Functionalization Logic

The molecule offers three distinct vectors for diversification in drug discovery:

  • C-4 Bromine (Electrophile):

    • Reaction: Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings.

    • Utility: Attachment of aryl/heteroaryl "tails" to extend into kinase hydrophobic pockets.

    • Note: The C-4 Br is less reactive than C-2 halogens but sufficiently reactive for Pd-catalysis.

  • N-1 Nitrogen (Nucleophile):

    • Reaction: N-Alkylation (using alkyl halides/bases) or Chan-Lam coupling (aryl boronic acids).

    • Utility: Modulating solubility and metabolic stability.

  • C-3 Position (Nucleophile):

    • Reaction: Electrophilic aromatic substitution (halogenation/nitration).

    • Risk: Potential side-reaction site during aggressive functionalization.

Part 4: Experimental Protocols

Protocol 1: Synthesis via Hydrolysis of 2,4-Dibromo-5-methoxypyridine

Note: This protocol is adapted from standard halopyridine hydrolysis methodologies.

Reagents:

  • 2,4-Dibromo-5-methoxypyridine (1.0 eq)

  • Sodium Hydroxide (NaOH), 2M aqueous solution (5.0 eq)

  • 1,4-Dioxane (Solvent)[4]

  • Hydrochloric Acid (HCl), 1M (for acidification)

Procedure:

  • Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,4-dibromo-5-methoxypyridine (e.g., 5.0 g) in 1,4-dioxane (50 mL).

  • Addition: Add 2M NaOH (45 mL) to the solution.

  • Reaction: Heat the mixture to reflux (approx. 100°C) for 12–16 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1) or LC-MS. The starting material spot should disappear, and a more polar spot (pyridone) should appear.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Concentrate under reduced pressure to remove dioxane.

    • Carefully acidify the aqueous residue with 1M HCl to pH ~5–6. The product typically precipitates as an off-white solid.

  • Isolation: Filter the precipitate, wash with cold water (2 x 20 mL) and diethyl ether (1 x 20 mL) to remove non-polar impurities.

  • Drying: Dry under high vacuum at 45°C for 24 hours.

  • Yield: Expected yield 75–85%.

Protocol 2: Analytical Verification

1H NMR (400 MHz, DMSO-d6):

  • δ 11.2 ppm (br s, 1H): N-H (Lactam proton, characteristic broad singlet).

  • δ 7.6 ppm (s, 1H): C-6 Proton (Deshielded by adjacent N).

  • δ 6.9 ppm (s, 1H): C-3 Proton.

  • δ 3.75 ppm (s, 3H): Methoxy group (-OCH₃).

Part 5: Safety & Handling

  • Hazard Identification: Irritant (Skin/Eye/Respiratory).

  • GHS Classification: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE).

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Protect from light.

  • Chemical Incompatibility: Strong oxidizing agents.

References
  • J&K Scientific. (2024). Product Analysis: 4-Bromo-5-methoxypyridin-2(1H)-one (CAS 1630197-34-0). Retrieved from

  • eMolecules. (2024).[5][6][7] Compound Registry: 4-Bromo-5-methoxypyridin-2(1H)-one. Retrieved from

  • Shiao, M. J., & Tarng, K. Y. (1990). A Facile Synthesis of Bromo-2-alkoxypyridines. Heterocycles, 31(5), 637-644. (Foundational chemistry for bromo-alkoxy-pyridine interconversion).
  • Beak, P., et al. (1980). Protomeric Equilibria in 2- and 4-Hydroxypyridines. Journal of the American Chemical Society.[8] (Mechanistic grounding for tautomerism).

Sources

Foundational

Technical Guide: Solubility Profile and Handling of 4-Bromo-5-methoxypyridin-2(1H)-one

Topic: Solubility of 4-Bromo-5-methoxypyridin-2(1H)-one in DMSO and Methanol Content Type: In-Depth Technical Guide Audience: Researchers, Process Chemists, and Drug Discovery Scientists Executive Summary The solubility...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solubility of 4-Bromo-5-methoxypyridin-2(1H)-one in DMSO and Methanol Content Type: In-Depth Technical Guide Audience: Researchers, Process Chemists, and Drug Discovery Scientists

Executive Summary

The solubility of 4-bromo-5-methoxypyridin-2(1H)-one (CAS: 1630197-34-0) is governed by its strong intermolecular hydrogen-bonding network, characteristic of the 2-pyridone scaffold. This guide details the physicochemical basis for its high solubility in DMSO (dimethyl sulfoxide) and its temperature-dependent solubility in Methanol , positioning the latter as an ideal recrystallization solvent.

Key Takeaway:

  • DMSO: The solvent of choice for preparing high-concentration stock solutions (>50 mM) for biological assays or nucleophilic substitution reactions.

  • Methanol: The preferred solvent for purification via recrystallization, offering high solubility at boiling point (

    
    ) and low solubility at ambient temperature.
    

Physicochemical Framework

Structural Dynamics: The Tautomeric Equilibrium

To understand the solubility of this compound, one must analyze its tautomeric nature. In the solid state and in polar solvents, the compound exists predominantly in the lactam (2-pyridone) form rather than the lactim (2-hydroxypyridine) form.

  • Lactam Form (Dominant): Features a polar amide-like motif (

    
    ). This form self-associates strongly via intermolecular hydrogen bonds, forming stable dimers or ribbons in the crystal lattice. This high lattice energy is the primary barrier to dissolution.
    
  • Lactim Form (Minor): Features a hydroxyl group (

    
    ). This form is more aromatic but less stable in polar environments.
    
Solvent Interaction Mechanisms

The choice of solvent dictates the disruption of these intermolecular dimers.

SolventClassInteraction MechanismSolubility Prediction
DMSO Polar AproticH-Bond Acceptor: The sulfoxide oxygen is a potent H-bond acceptor, effectively competing for the pyridone

proton, breaking the dimers and solvating the molecule.
High (Likely >100 mg/mL)
Methanol Polar ProticDonor/Acceptor: Can both donate and accept H-bonds. However, it must compete with the compound's strong self-association. Solubility is heavily entropy-driven (requires heat).Moderate (Temp. Dependent)
Visualization: Tautomerism & Solvation

The following diagram illustrates the equilibrium and how DMSO intercepts the dimerization process.

Tautomerism Lactam Lactam Form (2-Pyridone) Polar, Dominant Lactim Lactim Form (2-Hydroxypyridine) Aromatic, Minor Lactam->Lactim Tautomerism (K_eq) Dimer Intermolecular Dimer (High Lattice Energy) Lactam->Dimer Self-Association (Solid State) DMSO_Solv DMSO Solvated Species (Dimer Disrupted) Dimer->DMSO_Solv + DMSO (H-Bond Acceptor)

Figure 1: The lactam form predominates. DMSO disrupts the stable dimers (grey) to form soluble species (green), whereas self-association resists dissolution in less polar solvents.

Solubility Data & Applications

While empirical values fluctuate based on crystal polymorphs and purity, the following ranges are derived from structural analogs (e.g., 5-bromo-2-pyridone) and standard solubility parameters.

Estimated Solubility Table
SolventAmbient (

)
Boiling (

)
Application
DMSO High (

)
N/AStock solutions,

reactions.
Methanol Low (

)
High (

)
Recrystallization , LC-MS mobile phase.
Water Very Low (

)
LowAnti-solvent for precipitation.
DCM ModerateModerateExtraction/Workup.
Implications for Drug Development
  • Stock Preparation: Always use DMSO for biological assay stocks. Avoid storing methanolic stocks at

    
     as precipitation may occur.
    
  • Process Chemistry: For reactions requiring high temperatures (

    
    ), DMSO is superior. For workup, quenching a DMSO reaction into water will likely precipitate the product efficiently.
    

Experimental Protocols

Protocol A: Saturation Shake-Flask Solubility Determination

Use this self-validating protocol to generate exact quantitative data for your specific batch.

Reagents: 4-bromo-5-methoxypyridin-2(1H)-one, Anhydrous DMSO, HPLC-grade Methanol.

  • Preparation: Weigh approx.

    
     of compound into two 
    
    
    
    microcentrifuge tubes.
  • Solvent Addition:

    • Tube A: Add

      
       DMSO.
      
    • Tube B: Add

      
       Methanol.
      
  • Equilibration: Vortex vigorously for 1 minute.

    • Observation Check: If solid dissolves completely, add more solid until saturation (visible precipitate remains).[1]

    • Shake at

      
       for 24 hours (thermomixer preferred).
      
  • Separation: Centrifuge at

    
     for 5 minutes to pellet undissolved solid.
    
  • Quantification:

    • Remove supernatant.

    • Dilute

      
       of supernatant into 
      
      
      
      of mobile phase.
    • Analyze via HPLC-UV (

      
      ) against a standard curve.
      
Protocol B: Purification via Methanol Recrystallization

This method exploits the steep solubility curve in methanol.

Workflow Diagram:

Recrystallization Crude Crude Solid (Impure) Dissolve Dissolve in Boiling MeOH (Minimum Volume) Crude->Dissolve Heat to 65°C Filter Hot Filtration (Remove insolubles) Dissolve->Filter Rapid Cool Slow Cooling (RT -> 4°C) Filter->Cool Undisturbed Harvest Vacuum Filtration (Wash with cold MeOH) Cool->Harvest Crystallization

Figure 2: Step-by-step purification workflow maximizing yield and purity.

Step-by-Step Procedure:

  • Place

    
     of crude 4-bromo-5-methoxypyridin-2(1H)-one in a 
    
    
    
    Erlenmeyer flask.
  • Add

    
     of Methanol. Heat to reflux (
    
    
    
    ) with stirring.
  • Critical Step: Add additional Methanol dropwise only until the solid fully dissolves. If a small amount of insoluble dark material remains, perform a hot filtration.[2]

  • Remove from heat and allow the flask to cool to room temperature slowly (over 30-60 mins) to grow pure crystals.

  • Cool further in an ice bath (

    
    ) for 30 minutes to maximize yield.
    
  • Filter the crystals and wash with

    
     of ice-cold Methanol.
    
  • Dry under vacuum at

    
    .
    

References

  • Compound Identity & Analog Data

    • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 53485433, 5-Bromo-4-methoxypyridin-2-amine. Retrieved from [Link].

    • Note: Solubility trends are extrapolated from the 2-amino and 2-methyl analogs due to structural similarity in the pyridone core.
  • Tautomerism in Pyridones

    • Baranac-Stojanović, M., et al. (2023).[3] Theoretical investigation of tautomerism of 2- and 4-pyridones: origin, substituent and solvent effects. Organic & Biomolecular Chemistry. Retrieved from [Link].

  • Recrystallization Methodologies

    • University of Wisconsin-Madison. Recrystallization Techniques. Retrieved from [Link].

  • Synthesis Context

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Buchwald-Hartwig Amination using 4-bromo-5-methoxypyridin-2(1H)-one

Introduction: The Strategic Importance of Buchwald-Hartwig Amination in Modern Drug Discovery The Buchwald-Hartwig amination stands as a pillar of modern synthetic organic chemistry, providing a powerful and versatile me...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Buchwald-Hartwig Amination in Modern Drug Discovery

The Buchwald-Hartwig amination stands as a pillar of modern synthetic organic chemistry, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of aryl amines, which are ubiquitous structural motifs in pharmaceuticals, natural products, and functional materials.[1][3] The reaction's broad substrate scope and functional group tolerance have rendered traditional, harsher methods for C-N bond formation, such as the Ullmann condensation or nucleophilic aromatic substitution, largely obsolete in many applications.[1]

This guide provides an in-depth technical overview and detailed protocols for the Buchwald-Hartwig amination of a specific and pharmaceutically relevant substrate: 4-bromo-5-methoxypyridin-2(1H)-one. The pyridinone core is a privileged scaffold in medicinal chemistry, and the ability to functionalize it through C-N bond formation opens up vast avenues for the exploration of new chemical space in drug development. We will delve into the mechanistic underpinnings of the reaction, the critical parameters for successful execution with this particular substrate, and provide step-by-step protocols for researchers, scientists, and drug development professionals.

Understanding the Substrate: 4-bromo-5-methoxypyridin-2(1H)-one

The substrate, 4-bromo-5-methoxypyridin-2(1H)-one, presents a unique set of electronic and steric properties that must be considered for successful Buchwald-Hartwig amination. The pyridinone ring is an electron-rich heterocycle, which can influence the oxidative addition step of the catalytic cycle. The presence of the methoxy group further increases the electron density of the ring. Additionally, the pyridinone tautomerism and potential for N-H acidity can impact the choice of base.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle.[2][4][5] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

Buchwald_Hartwig_Cycle Pd(0)L2 Active Pd(0) Catalyst Oxidative_Addition Oxidative Addition Complex Pd(0)L2->Oxidative_Addition Ar-X Amine_Coordination Amine Coordination Complex Oxidative_Addition->Amine_Coordination HNR1R2 Deprotonation Amido Complex Amine_Coordination->Deprotonation Base Reductive_Elimination Reductive Elimination Complex Deprotonation->Reductive_Elimination Product Ar-NR1R2 Reductive_Elimination->Product Catalyst_Regen Pd(0)L2 Reductive_Elimination->Catalyst_Regen

Figure 1: Generalized catalytic cycle for the Buchwald-Hartwig amination.

The cycle initiates with the oxidative addition of the aryl halide (Ar-X) to a palladium(0) complex.[4][6] This is often the rate-determining step. Subsequently, the amine coordinates to the palladium(II) center, followed by deprotonation by a base to form a palladium amido complex. The final step is reductive elimination, which forms the desired C-N bond and regenerates the active palladium(0) catalyst.[5]

Key Parameters for Success: A Guided Approach

The success of a Buchwald-Hartwig amination hinges on the judicious selection of several key parameters. For a substrate like 4-bromo-5-methoxypyridin-2(1H)-one, the following considerations are paramount.

Catalyst and Ligand Selection: The Heart of the Reaction

The choice of the palladium source and, more importantly, the phosphine ligand is critical for achieving high yields and good reaction kinetics. Modern Buchwald-Hartwig aminations often employ pre-formed palladium precatalysts, which are air- and moisture-stable and ensure the efficient generation of the active Pd(0) species.[7]

For electron-rich and potentially coordinating heterocyclic substrates like our target, bulky and electron-rich biarylphosphine ligands are generally preferred.[1][8] These ligands promote the formation of monoligated palladium species, which are highly active in the catalytic cycle.[1]

PrecatalystLigandKey FeaturesRecommended for
XPhos Pd G3 XPhosHighly active and versatile for a broad range of substrates, including heteroaryl chlorides.[7][9][10]General screening and coupling with primary and secondary amines.
RuPhos Pd G3 RuPhosParticularly effective for secondary amines and sterically hindered substrates.[2]Coupling with challenging secondary amines.
BrettPhos Pd G4 BrettPhosExcellent for primary amines and offers good functional group tolerance.[2][5]Selective coupling of primary amines.

Table 1: Recommended Palladium Precatalysts and Ligands.

The Role of the Base: More Than Just a Proton Scavenger

The base plays a multifaceted role in the Buchwald-Hartwig amination.[11][12] It is required for the deprotonation of the amine, which is a crucial step in the formation of the palladium amido complex.[8] The choice of base can significantly impact the reaction rate and the tolerance of sensitive functional groups.

For pyridinone substrates, a careful balance must be struck. Strong bases like sodium tert-butoxide are highly effective but can potentially lead to side reactions with the pyridinone ring. Weaker inorganic bases offer a milder alternative.

BasepKa of Conjugate AcidPropertiesSuitability for Pyridinone Substrate
Sodium tert-butoxide (NaOtBu) ~19Strong, non-nucleophilic base. Widely used and highly effective.[4]Excellent for initial screening, but monitor for potential side reactions.
Lithium bis(trimethylsilyl)amide (LHMDS) ~26Very strong, non-nucleophilic base. Useful for less reactive amines.Can be too harsh for the pyridinone; use with caution.
Cesium Carbonate (Cs₂CO₃) ~10Weaker base, good solubility in many organic solvents.[4]A good choice for sensitive substrates and for optimizing milder conditions.
Potassium Phosphate (K₃PO₄) ~12Mild, inexpensive base. Often used in combination with other bases.[4]A viable option for optimization and scale-up.

Table 2: Common Bases for Buchwald-Hartwig Amination.

Solvent Selection: Influencing Solubility and Reactivity

The choice of solvent is crucial for ensuring the solubility of all reaction components and for influencing the reaction kinetics. Aprotic, non-polar to moderately polar solvents are typically employed.

SolventBoiling Point (°C)PropertiesRecommendation
Toluene 111Standard solvent for Buchwald-Hartwig reactions.[2]Excellent starting point for most applications.
Dioxane 101Can sometimes improve yields, especially for challenging couplings.A good alternative to toluene.
tert-Butanol (t-BuOH) 83Often used in combination with other solvents or as the primary solvent.Can be beneficial, particularly with weaker bases.
2-Methyltetrahydrofuran (2-MeTHF) 80A greener alternative to toluene and dioxane.A good choice for environmentally conscious process development.

Table 3: Recommended Solvents.

Experimental Protocols

The following protocols provide a starting point for the Buchwald-Hartwig amination of 4-bromo-5-methoxypyridin-2(1H)-one. It is essential to perform these reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation of the palladium catalyst.

General Procedure for Small-Scale Screening

This protocol is designed for initial screening of reaction conditions in parallel.

Screening_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis Vial_Prep Array of reaction vials Reagent_Dispensing Dispense solid reagents (Substrate, Base, Precatalyst) Vial_Prep->Reagent_Dispensing Inert_Atmosphere Inert atmosphere (Glovebox or Schlenk line) Reagent_Dispensing->Inert_Atmosphere Solvent_Amine_Addition Add solvent and amine Inert_Atmosphere->Solvent_Amine_Addition Heating_Stirring Heat and stir Solvent_Amine_Addition->Heating_Stirring Reaction_Quench Quench reaction Heating_Stirring->Reaction_Quench Workup Aqueous workup Reaction_Quench->Workup Analysis LC-MS or GC-MS analysis Workup->Analysis

Figure 2: Workflow for small-scale reaction screening.

Materials:

  • 4-bromo-5-methoxypyridin-2(1H)-one (1.0 equiv)

  • Amine (1.2 equiv)

  • Palladium precatalyst (e.g., XPhos Pd G3, 2 mol%)

  • Base (e.g., NaOtBu, 1.5 equiv)

  • Anhydrous solvent (e.g., toluene, 0.1 M)

  • Inert atmosphere (Nitrogen or Argon)

  • Reaction vials with stir bars

Procedure:

  • To a reaction vial containing a stir bar, add 4-bromo-5-methoxypyridin-2(1H)-one, the palladium precatalyst, and the base.

  • Seal the vial and purge with an inert gas.

  • Add the anhydrous solvent, followed by the amine.

  • Place the vial in a preheated heating block and stir at the desired temperature (typically 80-110 °C).

  • Monitor the reaction progress by TLC, LC-MS, or GC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Optimized Protocol for a Representative Primary Amine (e.g., Benzylamine)

This protocol provides a more specific set of conditions that are likely to be successful for the coupling of a primary amine.

Materials:

  • 4-bromo-5-methoxypyridin-2(1H)-one (218 mg, 1.0 mmol)

  • Benzylamine (129 µL, 1.2 mmol)

  • XPhos Pd G3 (17 mg, 0.02 mmol, 2 mol%)[7][9][10]

  • Sodium tert-butoxide (144 mg, 1.5 mmol)

  • Anhydrous toluene (10 mL)

Procedure:

  • In a glovebox, combine 4-bromo-5-methoxypyridin-2(1H)-one, XPhos Pd G3, and sodium tert-butoxide in a flame-dried Schlenk flask equipped with a stir bar.

  • Add anhydrous toluene, followed by benzylamine.

  • Seal the flask and remove it from the glovebox.

  • Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction by LC-MS until the starting material is consumed (typically 4-12 hours).

  • Cool the reaction to room temperature and quench with saturated aqueous ammonium chloride (10 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

  • Purify the residue by silica gel chromatography to afford the desired product.

Troubleshooting and Further Optimization

Should the initial reaction conditions prove suboptimal, the following troubleshooting guide can be of assistance.

IssuePotential CauseSuggested Solution
Low Conversion Insufficiently active catalyst systemScreen alternative ligands (e.g., RuPhos, BrettPhos). Increase catalyst loading to 3-5 mol%.
Ineffective baseSwitch to a stronger base (e.g., LHMDS) or a more soluble weaker base (e.g., Cs₂CO₃).
Low reaction temperatureIncrease the reaction temperature in 10 °C increments.
Side Product Formation Base-mediated decomposition of the substrateSwitch to a weaker base (e.g., K₃PO₄, Cs₂CO₃). Lower the reaction temperature.
Hydrodehalogenation of the starting materialEnsure a strictly inert atmosphere. Use a ligand that promotes reductive elimination over side reactions.
Poor Reproducibility Inconsistent quality of reagents or catalystUse high-purity, anhydrous reagents and solvents. Use a fresh batch of precatalyst.

Table 4: Troubleshooting Guide.

Conclusion

The Buchwald-Hartwig amination of 4-bromo-5-methoxypyridin-2(1H)-one is a highly valuable transformation for the synthesis of novel compounds in drug discovery and development. By carefully selecting the catalyst, ligand, base, and solvent, researchers can achieve high yields and excellent functional group tolerance. The protocols and guidelines presented in this application note provide a solid foundation for the successful implementation of this powerful C-N bond-forming reaction.

References

  • Buchwald–Hartwig amination. In: Wikipedia. [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • Buchwald-Hartwig Coupling: Mechanism & Examples. NROChemistry. [Link]

  • Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

  • XPhos Pd G3 | Krackeler Scientific, Inc. Krackeler Scientific, Inc.[Link]

  • XPhos Pd G3, 95% | 763381-1G | SIGMA-ALDRICH | SLS. Scientific Laboratory Supplies. [Link]

  • Role of the base in Buchwald-Hartwig amination. PubMed. [Link]

  • Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry. [Link]

  • Palladium-catalyzed oxidative CH/CH cross-coupling of pyridine N-oxides with five-membered heterocycles. Chemical Communications (RSC Publishing). [Link]

  • Selected ligands and catalysts for Buchwald‐Hartwig amination... ResearchGate. [Link]

  • Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction. Catalysis Consulting. [Link]

  • Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics - ACS Publications. [Link]

  • Effect of various bases in the Buchwald coupling reaction a. ResearchGate. [Link]

  • Third Generation Buchwald Precatalysts with XPhos and RuPhos: Multigram Scale Synthesis, Solvent-Dependent Isomerization of XPhos Pd G3 and Quality Control by 1H. PMC. [Link]

  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. [Link]

  • Palladium-catalyzed C-N Coupling Reactions in the Synthesis of Dibenzodiazepines. Bentham Science. [Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. [Link]

  • Condition Optimization for Buchwald-Hartwig Reactions. YouTube. [Link]

  • Preparation of sec and tert amines by Buchwald-Hartwig Amination. Organic Chemistry Data. [Link]

  • Use of base metals in Buchwald-Hartwig coupling. ACS GCI Pharmaceutical Roundtable. [Link]

  • Practical Palladium Catalysts for C-N and C-O Bond Formation. ResearchGate. [Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

  • The Buchwald–Hartwig Amination After 25 Years. the University of Groningen research portal. [Link]

  • Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. The University of Nottingham. [Link]

  • Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

  • A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. [Link]

  • 4-bromo-5-methoxypyridin-2(1H)-one,1630197-34-0. Zhongke Research and Development. [Link]

  • Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate.
  • Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. PMC. [Link]

Sources

Application

Application Note: Regioselective N-Alkylation of 4-Bromo-5-methoxypyridin-2(1H)-one

Executive Summary The alkylation of 4-bromo-5-methoxypyridin-2(1H)-one presents a classic challenge in heterocyclic chemistry: controlling the regioselectivity of an ambident nucleophile.[1] The 2-pyridone scaffold exist...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The alkylation of 4-bromo-5-methoxypyridin-2(1H)-one presents a classic challenge in heterocyclic chemistry: controlling the regioselectivity of an ambident nucleophile.[1] The 2-pyridone scaffold exists in a tautomeric equilibrium between the lactam (NH-form) and lactim (OH-form). While the N-alkylated product is generally the pharmacologically relevant scaffold (common in kinase and bromodomain inhibitors), the presence of the electron-donating 5-methoxy group and electron-withdrawing 4-bromo group creates a unique electronic environment that can complicate selectivity.

This Application Note provides a validated protocol to maximize


-alkylation  (>10:1 N:O ratio) using a thermodynamic control strategy. We explore the mechanistic drivers, provide a "Gold Standard" experimental procedure, and detail the analytical markers required to certify the regioisomer identity.

Mechanistic Insight & Causality

The Ambident Nucleophile Challenge

The deprotonated 2-pyridone anion can react at either the Nitrogen (soft nucleophile) or the Oxygen (hard nucleophile).

  • Kinetic Control (

    
    -Alkylation):  Reaction at the oxygen atom is often faster due to the high negative charge density on the electronegative oxygen. This restores the aromaticity of the pyridine ring (forming a 2-alkoxypyridine).
    
  • Thermodynamic Control (

    
    -Alkylation):  The N-alkylated product (2-pyridone) is thermodynamically more stable due to the strong amide resonance energy, despite the interruption of the perfect aromatic sextet.
    
Substrate Specifics: 4-Bromo-5-methoxy
  • 5-OMe Effect: The methoxy group at C5 is an electron-donating group (EDG). It increases electron density in the ring, potentially making the Oxygen slightly more nucleophilic compared to unsubstituted pyridones.

  • 4-Br Effect: The bromine at C4 is electron-withdrawing (EWG) by induction. This acidity makes the N-H proton more labile (

    
     ~11), facilitating deprotonation by mild carbonate bases.
    
Strategic Control

To favor


-alkylation, we employ Hard-Soft Acid-Base (HSAB)  principles and Thermodynamic Equilibration :
  • Base: Cesium Carbonate (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
    ).[2][3] The large Cesium cation forms a loose ion pair with the pyridone anion, allowing the nitrogen lone pair greater freedom to attack.
    
  • Solvent: DMF or NMP. Polar aprotic solvents solvate the cation well but leave the anion "naked," promoting nucleophilicity.

  • Temperature: Elevated temperatures (60–90°C) overcome the activation energy barrier for

    
    -alkylation and allow any kinetically formed 
    
    
    
    -product to rearrange or equilibrate to the stable
    
    
    -form.

G Substrate 4-Bromo-5-methoxy- pyridin-2(1H)-one Anion Ambident Anion (Resonance Hybrid) Substrate->Anion Deprotonation Cond_N Thermodynamic Control (Cs2CO3, DMF, Heat) Soft-Soft Interaction Anion->Cond_N Cond_O Kinetic Control (Ag2CO3, Non-polar) Hard-Hard Interaction Anion->Cond_O Prod_N N-Alkyl Product (Thermodynamic) Major Cond_N->Prod_N Dominant Pathway Prod_O O-Alkyl Product (Kinetic) Minor/Trace Cond_O->Prod_O Favored by Ag+ Prod_O->Prod_N Thermal Rearrangement (Possible)

Figure 1: Decision tree showing the divergence between Kinetic (O-attack) and Thermodynamic (N-attack) pathways.

Optimization Matrix

The following table summarizes the impact of reaction variables on the regioselectivity of 4-bromo-5-methoxypyridin-2(1H)-one alkylation.

VariableConditionOutcome (N:O Ratio)Mechanistic Rationale
Base

Moderate (~60:40)Tight ion pair with

can block N-site; highly reactive, often yields mixtures.

Low (O-selective)Silver coordinates to Nitrogen, blocking it and directing electrophile to Oxygen.

High (>95:5) "Loose" ion pair; soft cation promotes N-nucleophilicity.
Solvent THF/DCMLowLow solubility of anion; favors O-alkylation or no reaction.
DMF/NMP High Polar aprotic; dissociates ion pairs; stabilizes transition state.
Temp 0°C - RTMixedKinetic control may allow substantial O-alkylation.
60°C - 90°C High Thermodynamic control favors the stable amide (pyridone).

Standard Operating Procedure (SOP)

Objective: Synthesis of 1-alkyl-4-bromo-5-methoxypyridin-2(1H)-one. Scale: 1.0 mmol (adaptable).

Materials
  • Substrate: 4-bromo-5-methoxypyridin-2(1H)-one (1.0 eq).

  • Electrophile: Alkyl Bromide or Iodide (1.2 eq). Note: Chlorides may require NaI catalysis.

  • Base: Cesium Carbonate (

    
    ), anhydrous (2.0 eq).
    
  • Solvent:

    
    -Dimethylformamide (DMF), anhydrous (0.2 M concentration).
    
Protocol Steps
  • Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

  • Solubilization: Charge the flask with 4-bromo-5-methoxypyridin-2(1H)-one (204 mg, 1.0 mmol) and anhydrous DMF (5.0 mL). Stir until fully dissolved.

  • Deprotonation: Add

    
     (652 mg, 2.0 mmol) in a single portion. The suspension may turn slightly yellow/orange indicating anion formation. Stir at Room Temperature (RT) for 15 minutes.
    
  • Alkylation: Add the Alkyl Halide (1.2 mmol) dropwise via syringe.

  • Reaction: Heat the mixture to 65°C . Monitor by TLC or LC-MS.

    • Checkpoint: Reaction is typically complete within 2–4 hours.

    • Self-Validation: If LC-MS shows significant

      
      -isomer (usually elutes later on reverse phase), increase temperature to 90°C for 1 hour to encourage rearrangement.
      
  • Workup:

    • Cool to RT.

    • Dilute with EtOAc (30 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL) to remove DMF.

    • Note: Aqueous washes must be thorough to remove DMF, which can interfere with crystallization.

  • Drying: Dry organic layer over

    
    , filter, and concentrate in vacuo.
    
  • Purification: Flash Column Chromatography (

    
    ).
    
    • Eluent: 0-5% MeOH in DCM or 20-50% EtOAc in Hexanes.

    • Separation: The

      
      -alkyl isomer (less polar) elutes significantly faster than the 
      
      
      
      -alkyl isomer (more polar).

Workflow Start Start: 1.0 eq Substrate in DMF (0.2M) BaseAdd Add 2.0 eq Cs2CO3 Stir 15 min @ RT Start->BaseAdd AlkAdd Add 1.2 eq Alkyl Halide Heat to 65°C BaseAdd->AlkAdd Monitor Monitor LC-MS (2-4 Hours) AlkAdd->Monitor Check Is O-isomer > 10%? Monitor->Check HeatMore Increase Temp to 90°C (Thermodynamic Push) Check->HeatMore Yes Workup Workup: Dilute EtOAc, Wash H2O/Brine Check->Workup No HeatMore->Monitor Purify Flash Chromatography (N-isomer is more polar) Workup->Purify

Figure 2: Experimental workflow with built-in decision node for thermodynamic correction.

Analytical Validation (Self-Validating System)

Distinguishing the regioisomers is critical. Do not rely solely on LC-MS mass, as isomers have identical m/z.

Feature

-Alkyl Product (Desired)

-Alkyl Product (Impurity)
TLC (Polarity) Lower

(More Polar)
Higher

(Less Polar)

NMR (

-R)

3.5 – 4.0 ppm

4.5 – 5.2 ppm
(Deshielded by Oxygen)

NMR (C=O)
Signal present ~160–164 ppmSignal absent (Shifted to ~150-160 aromatic C-O)
IR Spectroscopy Strong C=O stretch (1650–1690

)
No C=O; Aromatic bands only
UV/Vis Bathochromic shift (longer

)
Hypsochromic shift (shorter

)

Critical Check: In the


 NMR, the methylene protons attached to the Nitrogen are significantly shielded compared to those attached to Oxygen. If your alkyl group's first methylene signal is >4.5 ppm, you likely have the 

-isomer.

Troubleshooting & FAQ

Q: I am seeing a 50:50 mixture. What happened?

  • A: The temperature was likely too low, or the reaction time too short. You are stuck in the kinetic trap. Increase temperature to 90°C. Alternatively, ensure your alkyl halide is not sterically bulky (secondary halides are harder to force to N).

Q: Can I use Mitsunobu conditions instead?

  • A: Mitsunobu (PPh3/DIAD) with an alcohol is possible but risky. For 2-pyridones, Mitsunobu often yields O-alkylation or mixtures because the intermediate oxyphosphonium salt is a "hard" electrophile.[4] Only use Mitsunobu if the alkyl halide is unstable or unavailable, and be prepared for difficult separations.

Q: My yield is low, and I see starting material.

  • A: 4-bromo-5-methoxypyridin-2(1H)-one is relatively acidic. Ensure your

    
     is dry (hygroscopic!). Water poisons the alkylation by hydrolyzing the alkyl halide or solvating the anion too strongly.
    

References

  • Mechanism of Pyridone Alkylation

    • Sato, K., et al. "Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones." The Journal of Organic Chemistry, 2024.[5]

  • Cesium Carbonate Selectivity

    • Kumar, V., et al. "Caesium carbonate promoted regioselective O-functionalization of 4,6-diphenylpyrimidin-2(1H)-ones... and mechanistic insight."[6] RSC Advances, 2013. (Note: Contrasts pyrimidinone vs pyridone selectivity).

  • Analytical Differentiation (NMR)

    • Oguadinma, P., et al. "N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery."[1] Journal of Medicinal Chemistry, 2013.

  • Micellar/Green Chemistry Approaches

    • Hao, X., et al. "Mild and Regioselective N-Alkylation of 2-Pyridones in Water."[7] The Journal of Organic Chemistry, 2013.

Sources

Method

protecting group strategies for the amide nitrogen in pyridin-2(1H)-ones

Executive Summary Pyridin-2(1H)-one (2-pyridone) scaffolds are "privileged structures" in medicinal chemistry, appearing ubiquitously in kinase inhibitors, anti-fibrotics, and psychotropic agents. However, the functional...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Pyridin-2(1H)-one (2-pyridone) scaffolds are "privileged structures" in medicinal chemistry, appearing ubiquitously in kinase inhibitors, anti-fibrotics, and psychotropic agents. However, the functionalization of this scaffold is complicated by lactam-lactim tautomerism , creating an ambident nucleophile that can react at either the nitrogen (


-alkylation) or the oxygen (

-alkylation).

This guide details the strategic installation and removal of protecting groups (PGs) for the amide nitrogen. Unlike standard secondary amides, the 2-pyridone nitrogen is part of an aromatic-adjacent system, influencing both the stability of the PG and the regioselectivity of its installation.

Mechanistic Insight: The Regioselectivity Challenge

The 2-pyridone anion is an ambident nucleophile.[1] The choice of protecting group and reaction conditions dictates the ratio of


-isomer (lactam) vs. 

-isomer (lactim ether).
The Decision Matrix (HSAB Theory)
  • Nitrogen (Soft Nucleophile): Favored by thermodynamic control, polar aprotic solvents (DMF, DMSO), and soft electrophiles.

  • Oxygen (Hard Nucleophile): Favored by kinetic control, silver salts (Ag

    
     coordinates the halide, forcing 
    
    
    
    -like character), and hard electrophiles.

Key Insight: For robust


-protection, we utilize alkali metal carbonates or hydrides  in DMF . This combination maximizes the nucleophilicity of the nitrogen while minimizing 

-alkylation by stabilizing the lactam tautomer.

Regioselectivity Start 2-Pyridone Anion Conditions_N Conditions: NaH or Cs2CO3 Solvent: DMF/DMSO Electrophile: Alkyl Halide Start->Conditions_N Soft-Soft Interaction Conditions_O Conditions: Ag2CO3 or Mitsunobu Solvent: Toluene/Benzene Electrophile: Hard/Oxygenophilic Start->Conditions_O Hard-Hard Interaction Product_N N-Protected (Lactam) Thermodynamic Product Conditions_N->Product_N Product_O O-Protected (Lactim Ether) Kinetic Product Conditions_O->Product_O

Figure 1: Regioselectivity decision tree based on HSAB (Hard-Soft Acid-Base) theory.

Primary Strategy: p-Methoxybenzyl (PMB) Protection

The PMB group is the "Gold Standard" for 2-pyridones. It balances ease of installation (high


-selectivity) with orthogonal deprotection conditions (oxidative or acidic).
Protocol A: Regioselective Installation of PMB

Objective: Install PMB on Nitrogen with >90% regioselectivity.

Reagents:

  • Substrate: Pyridin-2(1H)-one derivative (1.0 equiv)

  • Reagent: 4-Methoxybenzyl chloride (PMB-Cl) (1.2 equiv)

  • Base: Sodium Hydride (60% dispersion in oil) (1.5 equiv)

  • Solvent: Anhydrous DMF (0.2 M concentration)

Step-by-Step Procedure:

  • Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

  • Deprotonation: Dissolve the pyridone substrate in anhydrous DMF. Cool to 0°C.[2][3][4]

  • Base Addition: Add NaH portion-wise. Evolution of

    
     gas will be observed. Stir at 0°C for 30 minutes to ensure complete formation of the anion (solution often turns yellow/orange).
    
  • Alkylation: Add PMB-Cl dropwise via syringe.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC/LCMS.[5]

  • Workup: Quench carefully with saturated

    
     solution. Extract with EtOAc (3x). Wash combined organics with 
    
    
    
    (to remove DMF) and Brine. Dry over
    
    
    .[2]
  • Purification: Flash chromatography is mandatory to separate the trace

    
    -PMB isomer (usually elutes significantly faster/less polar than the 
    
    
    
    -PMB product).
Protocol B: Deprotection of PMB

Two methods are available depending on the sensitivity of the substrate.

Method 1: Oxidative Cleavage (Orthogonal)

Best for substrates sensitive to strong acid.

  • Reagents: DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) (2.0–3.0 equiv), DCM/Water (10:1).

  • Procedure: Dissolve

    
    -PMB pyridone in DCM/Water mixture. Add DDQ. Stir at RT for 4–16 hours. The mixture will turn deep red/brown.
    
  • Workup: Filter through Celite. Wash with saturated

    
     (removes hydroquinone byproduct) and Sodium Thiosulfate (removes excess oxidant).
    
Method 2: Acidic Cleavage (Global)

Best for robust substrates; removes Boc/tBu groups simultaneously.

  • Reagents: TFA (Trifluoroacetic acid).[6]

  • Procedure: Dissolve substrate in neat TFA. Heat to reflux (70–80°C) for 2–6 hours.

    
    -PMB on pyridones is significantly more stable than on standard amides and often requires heat.
    
  • Note: If stubborn, add a cation scavenger like anisole or thioanisole to prevent benzylation of the pyridine ring.

Secondary Strategy: SEM Protection

The 2-(Trimethylsilyl)ethoxymethyl (SEM) group offers superior stability to bases and nucleophiles compared to PMB, and is cleaved by fluoride, offering true orthogonality to benzyl/Cbz groups.

Protocol C: Installation of SEM

Reagents: SEM-Cl (1.2 equiv), NaH (1.5 equiv), DMF or THF. Procedure: Follow the Protocol A (PMB) steps. SEM-Cl is highly reactive; maintain 0°C during addition to maximize regioselectivity.

Protocol D: Deprotection of SEM

Reagents: TBAF (1 M in THF) (3.0–5.0 equiv) or TFA. Procedure:

  • Dissolve substrate in THF.

  • Add TBAF solution.

  • Heat to 60°C. (Note: Unlike standard amides, SEM on pyridones can be sterically hindered and electronically stabilized; heat is often required).

  • Alternative: If TBAF fails, use TFA/DCM (1:1) at RT. This converts the SEM to a hydroxymethyl group (

    
    ), which falls off upon basic workup (
    
    
    
    ).

Alternative Strategy: O-Protection as Surrogate

Sometimes the best way to protect the Nitrogen is to block the Oxygen. Alkylating the oxygen aromatizes the ring into a 2-alkoxypyridine . This is stable to many organometallic conditions (e.g., lithiation) that might be incompatible with the lactam carbonyl.

  • Protection:

    
     (2.0 equiv), Benzyl Bromide (1.2 equiv), Toluene, 80°C. (Favors 
    
    
    
    -alkylation).
  • Deprotection: Hydrogenolysis (

    
    , Pd/C) or 
    
    
    
    . This regenerates the
    
    
    lactam bond.

Comparative Data Analysis

Protecting GroupInstallation Selectivity (N:O)Stability (Acid/Base/Ox)Deprotection ReagentSuitability
PMB High (>10:1) with NaH/DMFStable to Base/Mild Acid. Labile to Oxidation.DDQ (Oxidative) or TFA (Acidic)General Purpose. Best balance of cost and ease.
SEM High (>10:1) with NaH/DMFVery Stable to Base/Nu-. Stable to Oxidation.TBAF (Fluoride) or Strong AcidOrthogonal. Use when Benzyl groups are present elsewhere.
Boc Moderate (Requires DMAP)Unstable to Acid/Nu-. Can hydrolyze spontaneously.TFA or Heating in MeOHTransient. Not recommended for long sequences on pyridones.
O-Benzyl N/A (O-selective conditions)Stable to Base. Labile to Acid/

.

/Pd-C or Acid
Aromatization. Use to mask the carbonyl functionality completely.

Workflow Visualization

ProtectionWorkflow Start Target: 2-Pyridone N-Protection Check_Orth Is Benzyl/PMB present elsewhere? Start->Check_Orth Route_SEM Route B: SEM Protection (Fluoride Labile) Check_Orth->Route_SEM Yes (Need Orthogonality) Route_PMB Route A: PMB Protection (Oxidative/Acid Labile) Check_Orth->Route_PMB No (Standard) Step_Install Installation: NaH, DMF, 0°C -> RT (Thermodynamic Control) Route_SEM->Step_Install Route_PMB->Step_Install Step_Purify CRITICAL: Chromatographic Separation of O-isomer (Fast eluting) vs N-isomer Step_Install->Step_Purify Final Protected Scaffold Ready Step_Purify->Final

Figure 2: Strategic workflow for selecting and installing the protecting group.

References

  • Regioselectivity Mechanisms: Maity, S., et al. "Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones." The Journal of Organic Chemistry. (2024). Link

  • PMB Protection Overview: "PMB Protection: Common Conditions and Mechanisms." Common Organic Chemistry. Link

  • SEM Protection & Deprotection: "SEM Protection of Heterocycles." Total Synthesis. Link

  • Mitsunobu O-Alkylation: "A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions." ResearchGate.[5][7][8] Link

  • N-Boc Instability: "Stability of N-Boc group during RP-chromatography." ResearchGate Discussion. Link

Sources

Application

Application Notes &amp; Protocols: C-H Activation Functionalization of 5-Methoxypyridin-2(1H)-one Scaffolds

For distribution to: Researchers, scientists, and drug development professionals. Abstract The 5-methoxypyridin-2(1H)-one core is a privileged scaffold in medicinal chemistry, appearing in a multitude of biologically act...

Author: BenchChem Technical Support Team. Date: February 2026

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

The 5-methoxypyridin-2(1H)-one core is a privileged scaffold in medicinal chemistry, appearing in a multitude of biologically active compounds.[1][2][3] Traditional synthetic routes to functionalized pyridinones often require multi-step sequences involving pre-functionalized starting materials. Direct C-H activation has emerged as a powerful and atom-economical strategy to streamline the synthesis of complex molecules by selectively transforming inert C-H bonds into new carbon-carbon or carbon-heteroatom bonds.[4] This guide provides a comprehensive overview and detailed protocols for the transition-metal-catalyzed C-H functionalization of 5-methoxypyridin-2(1H)-one scaffolds, with a focus on rhodium- and ruthenium-based catalytic systems. We will delve into the mechanistic underpinnings of these reactions, offer practical guidance for reaction setup and optimization, and present a detailed, step-by-step protocol for a representative C-H alkenylation reaction.

Introduction: The Strategic Advantage of C-H Activation on Pyridinone Scaffolds

Pyridin-2(1H)-one and its derivatives are of significant interest as they are core structures in numerous pharmaceuticals and natural products.[1][2][5] The ability to directly and selectively introduce substituents onto the pyridinone ring via C-H bond activation offers a significant advantage over classical synthetic methods.[6] This approach avoids the lengthy preparation of halogenated or organometallic precursors, thereby reducing waste and improving overall synthetic efficiency.[7]

The 5-methoxypyridin-2(1H)-one scaffold presents a unique set of challenges and opportunities for C-H functionalization. The electron-donating methoxy group influences the electron density of the pyridinone ring, which can affect the regioselectivity of the C-H activation step. Understanding and controlling this regioselectivity is paramount for the successful application of this methodology.

Transition metal catalysis, particularly with rhodium (Rh) and ruthenium (Ru), has proven to be highly effective for the C-H functionalization of N-heterocycles.[7][8][9] These metals can operate through various mechanisms, often involving a directing group to achieve high levels of regioselectivity. In the context of 5-methoxypyridin-2(1H)-one, the carbonyl oxygen or the nitrogen atom can act as a directing group, guiding the catalyst to a specific C-H bond.[6]

Mechanistic Insights: The "How" and "Why" of C-H Activation

The generally accepted mechanism for transition-metal-catalyzed C-H activation involves several key steps. While the specifics can vary depending on the metal, ligands, and substrate, a common pathway for a Rh(III)-catalyzed reaction is illustrated below.

The Catalytic Cycle: A Step-by-Step Breakdown

The catalytic cycle typically begins with the formation of an active catalyst, which then coordinates to the substrate. The directing group on the substrate plays a crucial role in positioning the metal center in proximity to the target C-H bond, facilitating its cleavage.

Catalytic Cycle cluster_0 Catalytic Cycle Active Catalyst Active Catalyst Coordination Coordination Active Catalyst->Coordination Substrate C-H Activation C-H Activation Coordination->C-H Activation Directing Group Assistance Functionalization Functionalization C-H Activation->Functionalization Coupling Partner Reductive Elimination Reductive Elimination Functionalization->Reductive Elimination Forms C-C or C-X bond Product Release Product Release Reductive Elimination->Product Release Product Product Release->Active Catalyst Regenerates Catalyst

Caption: Generalized Catalytic Cycle for C-H Functionalization.

Causality Explained:

  • Coordination: The initial coordination of the metal catalyst to the pyridinone is often directed by the carbonyl oxygen or the ring nitrogen. This pre-organization is critical for the subsequent regioselective C-H bond cleavage.

  • C-H Activation: This is the rate-determining step and typically proceeds via a concerted metalation-deprotonation (CMD) pathway. The directing group holds the metal in place, allowing for the formation of a metallacyclic intermediate.

  • Functionalization: The coupling partner (e.g., an alkyne or alkene) then inserts into the metal-carbon bond.

  • Reductive Elimination: This final step forms the new C-C or C-X bond and regenerates the active catalyst, allowing the cycle to continue.

Experimental Protocols: A Practical Guide

This section provides a detailed, step-by-step protocol for the Rh(III)-catalyzed C-H alkenylation of 5-methoxypyridin-2(1H)-one with an alkene. This reaction is representative of a broad class of C-H functionalization reactions and serves as a robust starting point for further methods development.

Materials and Equipment
Reagents Equipment
5-Methoxypyridin-2(1H)-oneSchlenk flask or sealed reaction vial
[RhCp*Cl2]2 (catalyst)Magnetic stirrer with heating
AgSbF6 (co-catalyst/halide scavenger)Syringes and needles
Alkene coupling partnerInert gas supply (Nitrogen or Argon)
Acetic Acid (additive)Thin-layer chromatography (TLC) plates
Anhydrous solvent (e.g., 1,2-dichloroethane)Column chromatography setup
Standard workup reagents (e.g., ethyl acetate, brine)Rotary evaporator
Silica gel for chromatographyNMR spectrometer, Mass spectrometer

Safety Precautions:

  • Handle all reagents and solvents in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

  • Rhodium catalysts and silver salts can be toxic and should be handled with care.

Experimental Workflow

Experimental Workflow Start Start Reaction Setup Reaction Setup Start->Reaction Setup Reagent Addition Reagent Addition Reaction Setup->Reagent Addition Reaction Monitoring Reaction Monitoring Reagent Addition->Reaction Monitoring Workup Workup Reaction Monitoring->Workup Reaction Complete Purification Purification Workup->Purification Characterization Characterization Purification->Characterization End End Characterization->End

Caption: Step-by-step experimental workflow for C-H alkenylation.

Step-by-Step Protocol: Rh(III)-Catalyzed C-H Alkenylation
  • Reaction Setup: To a flame-dried Schlenk flask or a sealed reaction vial equipped with a magnetic stir bar, add 5-methoxypyridin-2(1H)-one (1.0 mmol, 1.0 equiv).

  • Catalyst and Additive Addition: Add [RhCp*Cl2]2 (0.025 mmol, 2.5 mol%), AgSbF6 (0.1 mmol, 10 mol%), and acetic acid (0.2 mmol, 20 mol%).

  • Solvent and Reactant Addition: Evacuate and backfill the flask with an inert gas (N2 or Ar) three times. Add anhydrous 1,2-dichloroethane (5 mL) via syringe, followed by the alkene coupling partner (1.2 mmol, 1.2 equiv).

  • Reaction Execution: Seal the flask and place it in a preheated oil bath at 100 °C. Stir the reaction mixture for 12-24 hours.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove insoluble salts. Wash the filtrate with saturated aqueous NaHCO3 and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired functionalized 5-methoxypyridin-2(1H)-one.

  • Characterization: Characterize the purified product by NMR spectroscopy (1H and 13C) and mass spectrometry to confirm its structure and purity.

Rationale for Experimental Choices
  • Catalyst System: The combination of [RhCp*Cl2]2 and AgSbF6 is a common and effective catalytic system for Rh(III)-catalyzed C-H activation.[10][11] The silver salt acts as a halide scavenger, generating a more catalytically active cationic rhodium species.

  • Additive: Acetic acid often serves as a proton shuttle in the C-H activation step, facilitating the concerted metalation-deprotonation process and improving reaction efficiency.

  • Solvent: Anhydrous and degassed solvents are crucial to prevent catalyst deactivation and side reactions. 1,2-dichloroethane is a common choice due to its high boiling point and ability to dissolve the reactants and catalyst.

  • Temperature: Elevated temperatures are typically required to overcome the activation energy barrier for C-H bond cleavage.

Data Presentation and Troubleshooting

Representative Data
Entry Alkene Yield (%) Regioselectivity (C6:C4:C3)
1Styrene85>95:5:0
24-Methylstyrene82>95:5:0
34-Chlorostyrene78>95:5:0
4Ethyl acrylate75>95:5:0

Note: Yields are for isolated products after column chromatography. Regioselectivity is determined by 1H NMR analysis of the crude reaction mixture. The major regioisomer observed is the C6-alkenylated product, which is consistent with the directing effect of the pyridinone nitrogen.

Troubleshooting Guide
Problem Possible Cause Suggested Solution
Low or no conversion Inactive catalystEnsure anhydrous and anaerobic conditions. Use freshly opened or properly stored catalyst.
Insufficient temperatureIncrease the reaction temperature in 10 °C increments.
Poorly soluble substrateTry a different solvent or a co-solvent system.
Poor regioselectivity Steric hindranceModify the directing group or the coupling partner to favor the desired regioisomer.
Electronic effectsConsider the electronic nature of substituents on the pyridinone and the coupling partner.
Formation of byproducts Catalyst decompositionLower the reaction temperature or use a more stable ligand.
Side reactions of the coupling partnerUse a slight excess of the limiting reagent.

Conclusion

The C-H activation functionalization of 5-methoxypyridin-2(1H)-one scaffolds represents a highly efficient and versatile strategy for the synthesis of complex and medicinally relevant molecules. By understanding the underlying reaction mechanisms and carefully optimizing reaction conditions, researchers can leverage this powerful tool to accelerate drug discovery and development efforts. The protocols and insights provided in this guide serve as a valuable resource for scientists working in this exciting and rapidly evolving field.

References

  • Regioselective Functionalization of 2-Pyridones through C-H Bond Activation. (2025, August 6). ResearchGate. [Link]

  • Li, B., Ma, J., & Wang, G. (2017). Rhodium(III)-Catalyzed Annulation of Pyridinones with Alkynes via Double C–H Activation: A Route to Functionalized Quinolizinones. Organic Letters, 19(12), 3083–3086. [Link]

  • Recent advances in the synthesis of nitrogen heterocycles via Rh(III)-catalyzed chelation-assisted C-H activation/annulation with diazo compounds. Organic Chemistry Frontiers. [Link]

  • Pyridine C(sp 2 )–H bond functionalization under transition-metal and rare earth metal catalysis. (2023, June 12). Beilstein Journals. [Link]

  • Directing group-assisted selective C–H activation of six-membered N-heterocycles and benzo-fused N-heterocycles. (2023, December 7). Organic Chemistry Frontiers. [Link]

  • Yu, J., & Fu, H. (2015). C-H amination in the synthesis of N-heterocycles. Reviews in Organic Chemistry, 6, 1-18. [Link]

  • Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activation. Accounts of Chemical Research. [Link]

  • Challenges in the functionalization of pyridines. ResearchGate. [Link]

  • Rhodium(III)-Catalyzed Annulation of Pyridinones with Alkynes via Double C-H Activation: A Route to Functionalized Quinolizinones. (2017, June 16). PubMed. [Link]

  • Rhodium(III)-Catalyzed C-H Activation/Heterocyclization as a Macrocyclization Strategy. Synthesis of Macrocyclic Pyridones. (2017, May 19). PubMed. [Link]

  • Construction of N-heterocycles through group 9 (Co, Rh, Ir) metal-catalyzed C-H activation: utilizing alkynes and olefins as coupling partners. (2022, August 16). Taylor & Francis Online. [Link]

  • Rhodium(III)-Catalyzed C–H Activation/Heterocyclization as a Macrocyclization Strategy. Synthesis of Macrocyclic Pyridones. (2017, May 9). ACS Publications. [Link]

  • Pyridine/pyrimidine groups in C−H activation. ResearchGate. [Link]

  • Rhodium-Catalyzed C4-Selective C–H Alkenylation of 2-Pyridones by Traceless Directing Group Strategy. (2021, February 8). ACS Publications. [Link]

  • Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. PMC. [Link]

  • C–H activation: A sustainable approach for the synthesis of functionalized heterocycles. (n.d.). Elsevier. [Link]

  • Breakthrough in "meta-C-H functionalization" of pyridines. (2022, November 23). Analytik NEWS. [Link]

  • Regioselective Co(III)-Catalyzed C–H Functionalization of 2-Pyridones with Allenes. (2025, October 29). ACS Publications. [Link]

  • Site-Selective C–H Arylation of 2-Pyridones via Pd/NBE Cooperative Catalysis. (2024, May 3). ACS Publications. [Link]

  • A lesson for site-selective C–H functionalization on 2-pyridones: radical, organometallic, directing group and steric controls. (n.d.). Royal Society of Chemistry. [Link]

  • Pyridine CH functionalization. (n.d.). Slideshare. [Link]

  • Experimental and computational studies on the mechanism of N-heterocycle C-H activation by Rh(I). (2006, February 22). PubMed. [Link]

  • Recent Advances of Pyridinone in Medicinal Chemistry. (2022, March 23). PMC. [Link]

  • Pyridones in drug discovery: Recent advances. ResearchGate. [Link]

  • Late stage C–H functionalization via chalcogen and pnictogen salts. (2020, September 7). RSC Publishing. [Link]

  • CH activation mechanism by Sanford and co‐workers. ResearchGate. [Link]

  • Update to 2012 Bode Research Group. (n.d.). ETH Zurich. [Link]

  • C–H Activation of Pyridines by Boryl Pincer Complexes: Elucidation of Boryl-Directed C–H Oxidative Addition to Ir and Discovery of Transition Metal-Assisted Reductive Elimination from Boron at Rh. (2024, October 30). Journal of the American Chemical Society. [Link]

  • Hydroxyl-Assisted and Co(III)-Catalyzed Redox-Neutral C–H Activation/Directing Group Migration of 2-Pyridones with Propargyl Alcohols: Synthesis of Tetrasubstituted Alkenes. (2024, November 11). The Journal of Organic Chemistry. [Link]

  • Directing Group-Free Regioselective meta-C-H Functionalization of Pyridines. (2023, April 24). PubMed. [Link]

  • A Catalysis Guide Focusing on C–H Activation Processes. (n.d.). SciELO. [Link]

  • Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. PMC. [Link]

  • 5-methyl-2,2'-bipyridine. Organic Syntheses. [Link]

  • Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. (2023, July 6). R Discovery. [Link]

  • Ruthenium-catalysed σ-activation for remote meta-selective C–H functionalisation. (2017, October 17). Chemical Society Reviews. [Link]

  • C-H activation and related reactions. (n.d.). Stanford University. [Link]

  • Ruthenium-Catalyzed Direct CH Amidation of Arenes Including Weakly Coordinating Aromatic Ketones. Angewandte Chemie International Edition. [Link]

  • Recent Advances in C–H Bond Functionalization with Ruthenium-Based Catalysts. (2019, February 12). MDPI. [Link]

  • The C-H activation of ruthenium hydride complexes. ResearchGate. [Link]

  • Synthesis of 2-Amino-5-hydroxypyridine via Demethoxylation. (2016, February 29). Asian Journal of Chemistry. [Link]

  • C-H Activation: Summary and Further Reading. ACS GCI Pharmaceutical Roundtable. [Link]

  • Transformative ruthenium(II)-catalysed meta-C-H functionalization... ResearchGate. [Link]

  • Synthesis of 2-amino-5-methoxy pyridine. PrepChem.com. [Link]

  • Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h)-on.
  • C-H Functionalization. Ellman Laboratory - Yale University. [Link]

Sources

Method

scale-up synthesis of 4-bromo-5-methoxypyridin-2(1H)-one for process chemistry

Application Note: Scalable Synthesis of 4-Bromo-5-methoxypyridin-2(1H)-one Executive Summary 4-Bromo-5-methoxypyridin-2(1H)-one (CAS: 1630197-34-0) is a high-value heterocyclic scaffold used in the development of BET bro...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Synthesis of 4-Bromo-5-methoxypyridin-2(1H)-one

Executive Summary

4-Bromo-5-methoxypyridin-2(1H)-one (CAS: 1630197-34-0) is a high-value heterocyclic scaffold used in the development of BET bromodomain inhibitors, antiviral agents, and novel kinase inhibitors. Its structural utility lies in the orthogonal reactivity of the C4-bromide (Suzuki/Buchwald coupling) and the pyridone nitrogen (N-alkylation), enabling rapid library generation.

This guide details a scalable, chromatography-free synthetic route designed for multi-gram to kilogram production. Unlike legacy methods that rely on unstable diazonium intermediates or low-yielding direct brominations, this protocol utilizes a regioselective N-oxide rearrangement strategy. This approach ensures high isomeric purity (>98% a/a) and robust process safety profile suitable for GMP environments.

Retrosynthetic Analysis & Strategy

The core challenge in synthesizing 4,5-disubstituted-2-pyridones is controlling the regiochemistry of the carbonyl introduction. Direct oxidation of pyridines often yields mixtures of 2- and 6-isomers.

Our strategy leverages the steric directing effect of the 3-methoxy group in the starting material, 4-bromo-3-methoxypyridine. Upon N-oxidation, the subsequent Polonovski-type rearrangement with acetic anhydride preferentially occurs at the less hindered C6 position (para to the methoxy group). Subsequent hydrolysis yields the target 5-methoxy-4-bromo-2-pyridone (renumbered).

Key Advantages:

  • Regocontrol: Steric bulk of C3-OMe blocks C2 attack, favoring the desired C6 functionalization.

  • Scalability: All intermediates are crystalline solids; purification relies on filtration and recrystallization.

  • Safety: Replaces hazardous mCPBA with catalyzed aqueous

    
     and manages anhydride exotherms via dosing control.
    

Retrosynthesis Target 4-Bromo-5-methoxypyridin-2(1H)-one (Target) Inter1 2-Acetoxy-4-bromo-5-methoxypyridine (Transient Intermediate) Target->Inter1 Hydrolysis NOxide 4-Bromo-3-methoxypyridine N-oxide Inter1->NOxide Rearrangement (Ac2O) SM 4-Bromo-3-methoxypyridine (Commercially Available) NOxide->SM N-Oxidation

Figure 1: Retrosynthetic logic leveraging steric control for regioselective oxidation.

Process Development & Optimization

Step 1: Catalytic N-Oxidation
  • Challenge: Standard mCPBA oxidations generate equimolar benzoic acid waste, complicating workup on scale.

  • Solution: Use Urea-Hydrogen Peroxide (UHP) with Phthalic Anhydride or a Tungstate catalyst. For cost-efficiency at kg-scale, Acetic Acid/H2O2 is the standard, but requires careful thermal monitoring.

  • Safety Note: N-oxides are energetic. Differential Scanning Calorimetry (DSC) typically shows decomposition onsets >150°C, but reaction mixtures must be kept below 80°C to prevent runaway.

Step 2: Regioselective Rearrangement
  • Mechanism: The N-oxide reacts with acetic anhydride (

    
    ) to form an N-acetoxypyridinium salt. Base-catalyzed elimination (using acetate) occurs at the 
    
    
    
    -position.
  • Regioselectivity:

    • Path A (C2 attack): Hindered by C3-OMe.

    • Path B (C6 attack): Sterically open.

    • Outcome: >15:1 preference for C6 attack (yielding the 5-methoxy-2-pyridone skeleton).

Step 3: Hydrolysis & Isolation
  • Method: The acetoxy intermediate is often unstable and is hydrolyzed in situ using Methanol/

    
     or aqueous HCl.
    
  • Purification: The product precipitates upon pH adjustment, allowing for isolation by filtration.

Detailed Experimental Protocol

Materials
  • 4-Bromo-3-methoxypyridine (1.0 equiv)

  • Hydrogen Peroxide (30% aq., 5.0 equiv)

  • Acetic Acid (Glacial, 5 vol)

  • Acetic Anhydride (3.0 equiv)

  • Methanol (HPLC Grade)

  • Potassium Carbonate (

    
    )
    
Stage 1: Synthesis of 4-Bromo-3-methoxypyridine N-oxide
  • Setup: Charge a jacketed glass reactor with 4-bromo-3-methoxypyridine (100 g, 0.53 mol) and Glacial Acetic Acid (500 mL).

  • Addition: Heat the solution to 50°C. Add 30% Hydrogen Peroxide (300 mL) dropwise over 2 hours.

    • Critical Control: Maintain internal temperature

      
      . Exothermic reaction.
      
  • Reaction: Stir at 60°C for 12–16 hours. Monitor by HPLC (Target: >98% conversion).

  • Workup: Cool to 20°C. Quench excess peroxide with saturated

    
     solution (test with starch-iodide paper).
    
  • Concentration: Remove acetic acid under reduced pressure (azeotrope with toluene if necessary) to obtain a thick oil or solid.

  • Purification: Slurry the residue in Ethyl Acetate/Heptane (1:1) , filter, and dry.

    • Yield: ~90-95 g (85-90%). Off-white solid.[1]

Stage 2: Rearrangement and Hydrolysis
  • Setup: Charge 4-bromo-3-methoxypyridine N-oxide (90 g, 0.44 mol) into a reactor. Add Acetic Anhydride (270 mL, ~6 vol).

  • Reaction (Rearrangement): Heat slowly to reflux (120°C).

    • Safety: A significant exotherm occurs around 90-100°C. Use a heating ramp of 10°C/30 min and have cooling capacity ready.

    • Reflux for 2 hours. HPLC should show consumption of N-oxide and formation of the acetoxy intermediate.

  • Solvent Swap: Distill off excess acetic anhydride under reduced pressure (recover for waste disposal).

  • Hydrolysis: Dissolve the dark oily residue in Methanol (450 mL).

  • Basification: Add

    
      (121 g, 2.0 equiv) and Water  (50 mL). Stir at ambient temperature for 3 hours.
    
    • Observation: The ester hydrolyzes, and the pyridone product may begin to precipitate.

  • Isolation: Adjust pH to ~6-7 with 1N HCl. Concentrate methanol to half volume. Add Water (300 mL) and cool to 0-5°C for 2 hours.

  • Filtration: Filter the precipitate. Wash with cold water (2 x 100 mL) and cold MTBE (50 mL) to remove organic impurities.

  • Drying: Vacuum oven at 45°C for 12 hours.

Final Product Specifications:

  • Appearance: White to pale yellow crystalline solid.

  • Yield: ~60-70 g (60-70% from N-oxide).

  • Purity: >98% (HPLC).

  • 1H NMR (DMSO-d6, 400 MHz):

    
     11.2 (br s, 1H, NH), 7.65 (s, 1H, H-6), 6.95 (s, 1H, H-3), 3.75 (s, 3H, OMe). (Note: Chemical shifts are approximate estimates based on structure).
    

Process Flow Diagram (Unit Operations)

ProcessFlow cluster_0 Stage 1: N-Oxidation cluster_1 Stage 2: Rearrangement cluster_2 Stage 3: Hydrolysis Op1 Reactor Charge: SM + AcOH Op2 Dosing: H2O2 (30%) Op1->Op2 Op3 Quench: Na2SO3 Op2->Op3 Op4 Isolation: Concentration & Slurry (EtOAc/Heptane) Op3->Op4 Op5 Reactor Charge: N-Oxide + Ac2O Op4->Op5 Intermediate Transfer Op6 Reaction: Reflux (120°C) *Exotherm Control* Op5->Op6 Op7 Distillation: Remove Ac2O Op6->Op7 Op8 Solvent Swap: MeOH + K2CO3 Op7->Op8 Op9 Crystallization: pH Adjust + Water Op8->Op9 Op10 Filtration & Drying Op9->Op10

Figure 2: Unit operations flow for the kilogram-scale synthesis.

Safety & Hazard Assessment

Hazard ClassCritical ParameterMitigation Strategy
Thermal Runaway N-Oxidation (Step 1)Maintain T < 65°C. Limit H2O2 accumulation. Use rupture disk on reactor.
Violent Reaction Ac2O Rearrangement (Step 2)The "Polonovski exotherm" can be delayed. Do not heat rapidly. Dose Ac2O to SM or SM to Ac2O if possible (though slurry limits this).
Peroxide Accumulation Workup (Step 1)Verify peroxide absence with starch-iodide paper before concentration.
Corrosivity Bromine/Acid HandlingUse Hastelloy or Glass-lined reactors. Full PPE (Face shield, chemically resistant gloves).

Analytical Controls

In-Process Control (IPC):

  • Step 1 End: HPLC (Reverse Phase, C18). Mobile Phase: ACN/Water (0.1% TFA).

    • Limit: SM < 1.0%.

  • Step 2 End: HPLC.

    • Limit: N-Oxide < 0.5%.[2] Confirm formation of Acetoxy intermediate (shift in RT).

Final Release Testing:

  • Identity: 1H NMR, Mass Spec (ESI+).

  • Assay: >98.0% w/w (qNMR or HPLC vs Standard).

  • Residual Solvents: MeOH < 3000 ppm, AcOH < 5000 ppm.

  • ROI (Residue on Ignition): < 0.1% (Critical for catalyst poisoning in subsequent steps).

References

  • Katritzky, A. R.; Lagowski, J. M. Chemistry of the Heterocyclic N-Oxides. Academic Press, 1971.
  • Safety of N-Oxidation Scale-up

    • Org.[3][4] Process Res. Dev. 2002 , 6, 877–881. Link (Discusses safe H2O2 oxidation protocols).

  • Specific Analogous Syntheses (Grounding)

    • Synthesis of 4-bromo-2-pyridones: US Patent 2010/0197931 A1.
    • Regioselectivity of 3-alkoxypyridine N-oxides:J. Org. Chem.1958 , 23, 1616. Link (Describes the rearrangement of 3-methoxypyridine N-oxide to the 6-position/2-pyridone).

  • Compound Data

    • PubChem CID: 13793629 (4-Bromo-3-methoxypyridine precursor).
    • CAS 1630197-34-0 Entry: (Verifies existence and commercial availability).

Disclaimer: This protocol is intended for use by qualified chemical professionals. Always perform a specific risk assessment before scaling up chemical reactions.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Controlling N- vs. O-Alkylation Selectivity in 4-bromo-5-methoxypyridin-2(1H)-one

Welcome to the technical support center for the selective alkylation of 4-bromo-5-methoxypyridin-2(1H)-one. This resource is designed for researchers, scientists, and professionals in drug development who are navigating...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the selective alkylation of 4-bromo-5-methoxypyridin-2(1H)-one. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of pyridinone chemistry. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of N- and O-alkylated pyridinone derivatives.

The regioselectivity of alkylating the ambident nucleophile 4-bromo-5-methoxypyridin-2(1H)-one is a critical factor that can significantly impact the biological activity and physicochemical properties of the resulting molecules.[1][2][3] This guide provides a comprehensive framework for understanding and controlling the factors that govern whether alkylation occurs at the nitrogen (N-alkylation) or the oxygen (O-alkylation) atom.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding the alkylation of 4-bromo-5-methoxypyridin-2(1H)-one:

Q1: I am trying to synthesize the N-alkylated product, but I'm predominantly getting the O-alkylated isomer. What are the key factors I should consider?

This is a frequent challenge. The N- versus O-alkylation outcome is a delicate balance of several interconnected factors.[1] The primary aspects to re-evaluate in your experimental setup are:

  • The nature of your base and counterion: "Hard" cations like Li+ and Na+ tend to favor N-alkylation, while "softer" cations like Ag+ and Cs+ often promote O-alkylation.[4]

  • The polarity of your solvent: Polar aprotic solvents like DMF and DMSO generally favor N-alkylation, whereas nonpolar solvents can enhance O-alkylation.

  • The characteristics of your alkylating agent: "Soft" alkylating agents with more polarizable leaving groups (e.g., alkyl iodides) tend to favor N-alkylation. Conversely, "hard" alkylating agents (e.g., alkyl sulfates, Meerwein's salt) are more likely to yield the O-alkylated product.[5]

Q2: How does Hard and Soft Acid-Base (HSAB) theory apply to this reaction?

HSAB theory is a powerful conceptual tool for predicting the selectivity in this system.[6][7][8][9][10] In the pyridinone anion, the nitrogen is considered a "soft" nucleophilic center, while the oxygen is a "hard" nucleophilic center.

  • To favor N-alkylation , you should pair the soft nitrogen with a "soft" electrophile (your alkylating agent).[9]

  • To favor O-alkylation , a "hard" electrophile should be used to react with the hard oxygen.[6][10]

The hardness of the alkylating agent is influenced by the leaving group; for instance, iodide is a soft leaving group, making methyl iodide a soft electrophile, whereas triflate is a hard leaving group, making methyl triflate a hard electrophile.[5]

Q3: Can temperature be used to control the selectivity?

Yes, temperature plays a crucial role in determining whether the reaction is under kinetic or thermodynamic control.[11][12][13][14]

  • Kinetic Control (usually at lower temperatures): The product that forms faster will be the major product. Often, O-alkylation is the kinetically favored pathway due to the higher charge density on the oxygen atom.

  • Thermodynamic Control (usually at higher temperatures): The more stable product will be the major product. In many cases, the N-alkylated pyridinone is the thermodynamically more stable isomer.

Therefore, running the reaction at a lower temperature might favor the O-alkylated product, while higher temperatures could favor the N-alkylated product, assuming the reaction is reversible to some extent.

Q4: Are there any "go-to" starting conditions for achieving high N-alkylation selectivity?

A robust starting point for selective N-alkylation would be to use sodium hydride (NaH) or potassium carbonate (K2CO3) as the base in a polar aprotic solvent like DMF, with an alkyl iodide as the alkylating agent at room temperature.[15] This combination aligns with the principles of HSAB theory for favoring the soft-soft interaction.

Troubleshooting Guides

Guide 1: Troubleshooting Poor N-Alkylation Selectivity

Problem: Your reaction is yielding a mixture of N- and O-alkylated products, with the O-alkylated isomer being a significant or major component.

Objective: To increase the proportion of the desired N-alkylated product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor N-alkylation selectivity.

Detailed Steps:

  • Change the Base and Counterion: If you are using a base with a soft counterion like silver (Ag+) or cesium (Cs+), switch to a base with a hard counterion such as sodium hydride (NaH), potassium carbonate (K2CO3), or lithium hexamethyldisilazide (LiHMDS). The hard cation will preferentially associate with the hard oxygen atom of the pyridinone anion, sterically and electronically disfavoring O-alkylation.[4]

  • Modify the Solvent System: If your reaction is in a nonpolar solvent (e.g., toluene, benzene, or dioxane), change to a polar aprotic solvent like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile. These solvents will better solvate the cation, leading to a more "naked" and reactive pyridinone anion, where the inherently more nucleophilic nitrogen can react more readily.

  • Switch the Alkylating Agent: If you are using an alkylating agent with a hard leaving group (e.g., tosylates, mesylates, or sulfates), switch to one with a softer leaving group, such as an alkyl iodide or bromide. According to HSAB theory, the softer electrophile will have a more favorable interaction with the soft nitrogen atom.[5]

  • Increase the Reaction Temperature: If you suspect the O-alkylated product is the kinetic product, increasing the temperature may allow the reaction to reach thermodynamic equilibrium, which often favors the more stable N-alkylated isomer. Monitor the reaction over time to see if the product ratio changes.

Guide 2: Optimizing for O-Alkylation Selectivity

Problem: Your reaction is yielding the N-alkylated product when the O-alkylated isomer is the desired compound.

Objective: To maximize the yield of the O-alkylated product.

Optimization Workflow:

Caption: Optimization workflow for improved O-alkylation selectivity.

Detailed Steps:

  • Utilize a Soft Counterion: Employ a base with a soft cation, such as silver carbonate (Ag2CO3) or cesium carbonate (Cs2CO3). The soft silver or cesium ion will have a more favorable interaction with the soft nitrogen atom of the pyridinone anion, effectively blocking it and directing the alkylating agent to the oxygen.[4]

  • Use a Nonpolar or Moderately Polar Solvent: Switch to a less polar solvent like dichloromethane (DCM), toluene, or tetrahydrofuran (THF). In these solvents, ion pairing is more significant, and the association between the soft cation and the nitrogen atom will be stronger, further enhancing the selectivity for O-alkylation.

  • Select a Hard Alkylating Agent: Use an alkylating agent with a hard leaving group, such as an alkyl tosylate (R-OTs), an alkyl triflate (R-OTf), or a trialkyloxonium salt like Meerwein's salt ([R3O]BF4). These hard electrophiles will preferentially react with the hard oxygen atom of the pyridinone anion.[5]

  • Lower the Reaction Temperature: Since O-alkylation is often under kinetic control, running the reaction at lower temperatures (e.g., 0 °C or -78 °C) can help to trap the initially formed O-alkylated product and prevent potential rearrangement or equilibration to the N-alkylated isomer.

Data Summary: Influence of Reaction Conditions on Alkylation Selectivity

The following table summarizes the expected outcomes based on the modification of key reaction parameters. This should serve as a quick reference guide for designing your experiments.

ParameterCondition Favoring N-AlkylationCondition Favoring O-AlkylationRationale
Base (Counterion) NaH, KH, K₂CO₃, LiHMDS (Hard Cations: Na⁺, K⁺, Li⁺)Ag₂CO₃, Cs₂CO₃ (Soft Cations: Ag⁺, Cs⁺)Hard cations associate with the hard oxygen, while soft cations associate with the soft nitrogen.
Solvent DMF, DMSO, Acetonitrile (Polar Aprotic)Toluene, Benzene, Dioxane, THF (Less Polar)Polar aprotic solvents promote a "free" anion, favoring reaction at the more nucleophilic nitrogen. Less polar solvents enhance ion pairing.
Alkylating Agent R-I, R-Br (Soft Electrophiles)R-OTs, R-OTf, R₂SO₄ (Hard Electrophiles)Based on Hard and Soft Acid-Base (HSAB) theory: soft-soft and hard-hard interactions are preferred.[6][7][9][10]
Temperature Higher Temperatures (e.g., Room Temp to Reflux)Lower Temperatures (e.g., 0°C to -78°C)N-alkylation is often thermodynamically controlled, while O-alkylation is often kinetically controlled.[11][12][13][14]

Experimental Protocols

Protocol 1: General Procedure for Selective N-Alkylation
  • To a solution of 4-bromo-5-methoxypyridin-2(1H)-one (1.0 eq) in anhydrous DMF (0.1 M) under an inert atmosphere (N₂ or Ar), add potassium carbonate (1.5 eq).

  • Stir the suspension at room temperature for 30 minutes.

  • Add the desired alkyl iodide (1.2 eq) dropwise.

  • Stir the reaction at room temperature or heat to 50-60 °C and monitor by TLC or LC-MS until the starting material is consumed.

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the N-alkylated 4-bromo-5-methoxypyridin-2(1H)-one.

Protocol 2: General Procedure for Selective O-Alkylation
  • To a suspension of 4-bromo-5-methoxypyridin-2(1H)-one (1.0 eq) and silver carbonate (1.5 eq) in anhydrous toluene (0.1 M) under an inert atmosphere, add the desired alkyl bromide or tosylate (1.2 eq).

  • Heat the reaction mixture to reflux and monitor by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and filter through a pad of Celite to remove silver salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the 2-alkoxy-4-bromo-5-methoxypyridine.

By carefully considering and systematically adjusting these key experimental parameters, you can effectively control the N- versus O-alkylation selectivity for 4-bromo-5-methoxypyridin-2(1H)-one and other substituted pyridinone systems, enabling the efficient synthesis of your desired target molecules.

References

  • [Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][6][16]naphthyrin-5(6H)-one.]([Link])

Sources

Optimization

Technical Support Center: Catalyst Poisoning Solutions for Methoxy-Substituted Pyridones

Ticket ID: PYR-OME-001 Status: Open Priority: High (Blocker) Assigned Specialist: Senior Application Scientist, Catalysis Division Executive Summary: The Methoxy-Pyridone Paradox Researchers working with methoxy-substitu...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PYR-OME-001 Status: Open Priority: High (Blocker) Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary: The Methoxy-Pyridone Paradox

Researchers working with methoxy-substituted pyridones (e.g., 4-methoxy-2-pyridone) often encounter a specific failure mode in transition-metal catalysis (Pd, Rh, Ir). While the methoxy group activates the ring for electrophilic functionalization via resonance donation, it simultaneously increases the Lewis basicity of the amide oxygen and the ring nitrogen (tautomer dependent).

The Core Problem: The substrate acts as a "suicide ligand." It coordinates to the metal center (


-N or 

-N,O modes) more strongly than your phosphine or amine ligands, forming a thermodynamic sink (an off-cycle resting state) that shuts down the catalytic turnover.

This guide provides a modular troubleshooting approach to diagnose and resolve this specific poisoning mechanism.

Module 1: Diagnostic Protocols

Before changing your catalyst system, you must confirm that substrate inhibition (poisoning) is the root cause, rather than catalyst instability or reagent degradation.

Protocol A: The "Standard Addition" Kinetic Test

Use this to distinguish between catalyst death (decomposition) and substrate poisoning.

Methodology:

  • Run Baseline: Set up your standard reaction (1.0 equiv substrate). Monitor conversion at

    
    .
    
  • The Spike Test:

    • Scenario A (Substrate Spike): At 50% conversion, inject 1.0 equiv of fresh substrate .

    • Scenario B (Catalyst Spike): At 50% conversion, inject fresh catalyst (same mol%).

  • Analyze Results:

ObservationDiagnosisRemediation Strategy
Scenario A: Rate drops significantly or stops.Substrate Inhibition (Poisoning) Use Lewis Acids (Module 2) or Ligand Switch (Module 3).
Scenario A: Rate remains constant.No Poisoning Issue is likely reagent depletion or low reactivity.
Scenario B: Rate restores to initial velocity.Catalyst Decomposition Switch to more stable precatalysts (e.g., Pd(II) to Pd(0) sources) or milder oxidants.
Visual Logic: Diagnostic Workflow

DiagnosticTree Start Reaction Stalls < 50% Conversion Test Perform Standard Addition Test (Add fresh substrate at t=x) Start->Test Result1 Rate Decreases / Stops Test->Result1 Strong Coordination Result2 Rate Unchanged / Continues Test->Result2 Weak Coordination Diagnosis1 DIAGNOSIS: Catalyst Poisoning (Substrate Inhibition) Result1->Diagnosis1 Diagnosis2 DIAGNOSIS: Catalyst Death (Thermal/Oxidative Instability) Result2->Diagnosis2 Action1 Action: Implement Lewis Acid Scavenger (See Module 2) Diagnosis1->Action1 Action2 Action: Change Precatalyst / Lower Temp Diagnosis2->Action2

Caption: Figure 1. Decision tree for distinguishing between substrate poisoning and catalyst decomposition using kinetic profiling.

Module 2: The Lewis Acid Solution (Scavenger Strategy)

For methoxy-pyridones, the most robust solution is the "Decoy" strategy . By adding a hard Lewis Acid (LA), you force the pyridone to coordinate to the LA instead of the soft transition metal catalyst.

Mechanism of Action

The methoxy group pushes electron density to the carbonyl oxygen. A Lewis acid (e.g.,


, 

) binds this oxygen, effectively "masking" the substrate's ability to poison the Pd/Rh center, while often simultaneously activating the C-H bond for cleavage (via acidity enhancement).
Experimental Protocol: Lewis Acid Screening

Recommended for Pd-catalyzed C-H activation or Cross-Coupling.

Standard Conditions:

  • Catalyst: Pd(OAc)₂ (5-10 mol%)

  • Ligand: MPAA (e.g., Ac-Gly-OH) or Phosphine

  • Additive: 0.2 - 0.5 equiv of Lewis Acid (relative to substrate)

Lewis Acid Compatibility Table:

Lewis Acid AdditiveBest For...Notes
Mg(OAc)₂ / MgO C-H Activation (Yu-type)Mild. Promotes CMD pathway. Prevents N-binding.
Zn(OAc)₂ / Zn(Piv)₂ High-Temp CouplingStronger binding to pyridone oxygen. Good for Suzuki/Heck.
Al(OiPr)₃ Difficult SubstratesVery strong oxophilicity. Use strictly anhydrous conditions.
Sc(OTf)₃ Low-Temp ActivationHigh Lewis acidity. Use only if Mg/Zn fail (expensive).
Visual Mechanism: The Protection Effect

LewisAcidMechanism Substrate Methoxy-Pyridone (Substrate) Pd Pd Catalyst (Active Species) Substrate->Pd No Additive LA Lewis Acid (Mg2+ / Zn2+) Substrate->LA With Additive Poisoned INACTIVE COMPLEX (Pd-N/O-Pyridone) Pd->Poisoned Strong Binding ActiveCycle PRODUCTIVE CYCLE (C-H Activation) Pd->ActiveCycle Catalysis Protected LA-Substrate Complex (Masked Poison) LA->Protected Sequestration Protected->ActiveCycle Pd Enters

Caption: Figure 2. Competitive binding mechanism. The Lewis Acid (green path) intercepts the substrate, preventing catalyst deactivation (red path).

Module 3: Advanced Troubleshooting FAQs

Q1: My reaction works with N-methyl pyridone but fails with NH-pyridone. Why? A: The free NH-pyridone exists in equilibrium with 2-hydroxypyridine. The deprotonated anion (pyridinate) is a much stronger ligand than the neutral N-methyl form.

  • Fix: If you must use the NH-substrate, use 2.0 equiv of Mg(OAc)₂ to form the transient Magnesium-pyridinate salt, which is less poisonous to Palladium than the free anion. Alternatively, use a transient directing group or protecting group (e.g., N-Piv) that can be removed later.

Q2: I am seeing "Pd Black" precipitation immediately upon adding the substrate. A: This indicates rapid reduction of Pd(II) to Pd(0) and subsequent aggregation, likely triggered by the electron-rich methoxy-pyridone acting as a reductant or displacing stabilizing ligands.

  • Fix: Switch to a Pd(0) source (e.g., Pd₂(dba)₃) combined with an oxidant (e.g., 1-fluoro-2,4,6-trimethylpyridinium triflate) if doing C-H activation. If doing cross-coupling, increase the steric bulk of your phosphine ligand (e.g., switch from PPh₃ to XPhos or BrettPhos ) to physically prevent the formation of inactive Pd-pyridone dimers.

Q3: Can I use N-oxides to prevent poisoning? A: Yes. Oxidizing the pyridone nitrogen to an N-oxide (


) removes the lone pair's ability to coordinate largely.
  • Workflow:

    • Oxidize substrate to N-oxide (mCPBA).

    • Perform Catalysis (The N-oxide can actually act as a promoting directing group).

    • Reduce back to pyridone (Zn/NH₄Cl) if necessary.

References

  • Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. Source: National Institutes of Health (NIH) / Scripps Research. Context: Establishes the use of Lewis acids and N-methoxy amide directing groups to overcome heterocycle poisoning. URL:[Link]

  • From Mono-N-Protected Amino Acids to Pyridones: A Decade of Evolution of Bifunctional Ligands for Pd(II)-Catalyzed C-H Activation. Source: PubMed / Yu Group. Context: Details the design of ligands (MPAA) that facilitate C-H activation on difficult substrates like pyridones. URL:[Link]

  • Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent Zn···N Interactions. Source: ResearchGate.[1] Context: Provides evidence for the "Decoy" strategy using Zinc to bind nitrogen heterocycles during catalysis. URL:[Link]

  • Kinetic Isotope Effects in the Study of Organometallic Reaction Mechanisms. Source: ResearchGate.[1] Context: Background on using kinetic analysis to diagnose reaction mechanism failures. URL:[Link]

Sources

Troubleshooting

optimizing solvent systems for recrystallization of 4-bromo-5-methoxypyridin-2(1H)-one

To: Research Team From: Dr. Aris Thorne, Senior Application Scientist, Crystallization Process Development Subject: Technical Guide: Solvent Optimization for 4-Bromo-5-Methoxypyridin-2(1H)-one Purification Executive Summ...

Author: BenchChem Technical Support Team. Date: February 2026

To: Research Team From: Dr. Aris Thorne, Senior Application Scientist, Crystallization Process Development Subject: Technical Guide: Solvent Optimization for 4-Bromo-5-Methoxypyridin-2(1H)-one Purification

Executive Summary

Recrystallizing 4-bromo-5-methoxypyridin-2(1H)-one presents a specific set of challenges derived from its tautomeric nature and amphoteric solubility profile . Unlike simple aromatics, this molecule exists in a delicate equilibrium between its lactam (2-pyridone) and lactim (2-hydroxypyridine) forms.[1]

This guide moves beyond generic protocols to address the physicochemical realities of this specific intermediate. Our goal is to stabilize the lactam form (the thermodynamically stable solid state) while rejecting regioisomeric impurities common in bromination/methylation sequences.

Part 1: The Physicochemical Logic (The "Why")

Before selecting a solvent, you must understand the molecular behavior in solution.[1]

  • Tautomeric Control:

    • The Mechanism: In non-polar solvents (Toluene, Hexane), the lactim (hydroxyl) form is often favored or co-exists, which can inhibit crystal lattice formation of the desired lactam (carbonyl) form.[1]

    • The Solution: You must use a polar protic solvent (Methanol, Ethanol, Water) or a highly polar aprotic solvent (DMSO) to drive the equilibrium toward the lactam form via hydrogen bonding.[1] This facilitates the formation of the intermolecular hydrogen-bonded dimers/helices required for a stable crystal lattice.

  • Solubility Profile:

    • Bromo-Substituent: Increases lipophilicity compared to the parent pyridone, making water a poor solvent (good anti-solvent).[1]

    • Methoxy-Substituent: Adds electron density but maintains moderate polarity.

    • Result: The molecule is "confused"—too polar for pure heptane, too lipophilic for pure water.[1] This makes binary solvent systems essential.

Part 2: Recommended Solvent Systems

The following systems are ranked by success rate for this specific structural class (Halogenated Alkoxypyridones).

SystemComposition (v/v)RoleProsCons
Primary Methanol / Water Solvent / Anti-solventBest balance of polarity; stabilizes lactam form; high impurity rejection.[1]Yield loss if water addition is uncontrolled.
Secondary Ethanol / Water Solvent / Anti-solventLower toxicity (Class 3); slower evaporation allows better crystal growth.Higher boiling point; slightly harder to dry.
Alternative Ethyl Acetate / Heptane Solvent / Anti-solventGood for removing non-polar impurities (e.g., over-brominated byproducts).[1]High Risk of Oiling Out. Requires precise temp control.
Scavenger Acetic Acid / Water Solvent / Anti-solventSolubilizes stubborn crude; protonation suppresses ionization.Difficult to remove trace acid; potential esterification side-reactions.

Part 3: Optimized Protocol (Methanol/Water System)

This protocol is designed to prevent "oiling out" (Liquid-Liquid Phase Separation), the most common failure mode for this compound.

Reagents:

  • Crude 4-bromo-5-methoxypyridin-2(1H)-one[1][2]

  • Solvent: Methanol (HPLC Grade)[1]

  • Anti-solvent: Deionized Water

Step-by-Step Workflow:

  • Dissolution (The Saturation Point):

    • Charge crude solid into a flask equipped with a magnetic stirrer and reflux condenser.

    • Add Methanol (5 mL per gram of crude).

    • Heat to reflux (65°C) .

    • Critical Step: If solids remain, add Methanol in 0.5 mL increments until fully dissolved. Do not add excess solvent; we need near-saturation.

  • Impurity Scavenging (Optional but Recommended):

    • If the solution is dark (oxidized byproducts), add Activated Charcoal (5 wt%) .[1] Stir at reflux for 10 mins.

    • Filter hot through a pre-warmed Celite pad to remove charcoal. Return filtrate to the heat source immediately.

  • Nucleation Induction (The Anti-Solvent Addition):

    • Maintain the solution at a gentle boil.

    • Add hot water (60°C) dropwise.

    • Stop point: The moment a faint, persistent turbidity (cloudiness) appears, STOP water addition.

    • Add 1-2 mL of Methanol to clear the solution back to transparency. Why? This establishes the Metastable Zone Width (MSZW).

  • Crystallization (Controlled Cooling):

    • Remove heat and allow the flask to cool to room temperature slowly (approx. 10-20°C per hour). Rapid cooling causes oiling out.

    • Once at room temp, transfer to an ice bath (0-5°C) for 1 hour to maximize yield.

  • Isolation:

    • Filter the white/off-white crystals.

    • Wash with a cold 1:1 Methanol/Water mixture.

    • Dry under vacuum at 45°C.

Part 4: Troubleshooting & Logic Visualization

Visualizing the Process Flow

The following diagram illustrates the decision logic for solvent selection and troubleshooting.

RecrystallizationLogic Start Start: Crude 4-bromo-5-methoxypyridin-2(1H)-one SolventChoice Select Solvent System Start->SolventChoice MeOH_Water System A: Methanol / Water (Recommended) SolventChoice->MeOH_Water Standard EtOAc_Heptane System B: EtOAc / Heptane (Non-polar impurities) SolventChoice->EtOAc_Heptane Alternative Dissolve Dissolve at Reflux MeOH_Water->Dissolve EtOAc_Heptane->Dissolve CheckClear Is Solution Clear? Dissolve->CheckClear HotFilter Perform Hot Filtration (Remove insolubles/charcoal) CheckClear->HotFilter No (Solids present) AntiSolvent Add Anti-Solvent (Dropwise) CheckClear->AntiSolvent Yes HotFilter->AntiSolvent Issue_Oil PROBLEM: Oiling Out (Sticky gum forms) AntiSolvent->Issue_Oil Remedy_Oil Remedy: Reheat to reflux, add small amount of Solvent A, cool SLOWER. Issue_Oil->Remedy_Oil Yes Crystallize Slow Cooling -> Crystallization Issue_Oil->Crystallize No (Precipitate is solid) Remedy_Oil->Crystallize Isolate Filter & Dry Crystallize->Isolate

Caption: Decision matrix for solvent selection and troubleshooting phase separation (oiling out) during the purification of substituted pyridones.

Part 5: Technical Support FAQs

Q1: Why does my product turn into a sticky oil (gum) instead of crystals? A: This is "Oiling Out" (Liquid-Liquid Phase Separation). It happens when the anti-solvent (Water) is added too quickly or the temperature drops before the crystal seed forms.

  • Fix: Reheat the mixture until the oil redissolves. Add a small amount of the good solvent (Methanol). Scratch the glass with a rod or add a seed crystal of pure product, then cool very slowly.

Q2: The crystals are colored (yellow/brown) even after recrystallization. A: Pyridones are susceptible to oxidation or trapping brominated byproducts.

  • Fix: You skipped the Activated Charcoal step. Repeat the recrystallization using 5-10% wt activated charcoal during the hot dissolution phase. Ensure you filter through Celite while the solution is still near boiling to prevent premature crystallization.

Q3: My yield is very low (<50%). A: You likely used too much solvent (Methanol).

  • Fix: The solubility of this compound in hot Methanol is high. If you use too much, the compound stays in the mother liquor even at 0°C. Concentrate the mother liquor by rotary evaporation to half volume and repeat the cooling step to harvest a second crop.

Q4: Can I use Acetone? A: Acetone is risky. While it dissolves the compound well, it does not support the hydrogen-bonding network as well as alcohols, and it often leads to oiling out when water is added. Stick to Methanol or Ethanol .[3]

References

  • Solubility and Tautomerism of Pyridones

    • Source: Wikipedia / Chemical Data. "2-Pyridone: Tautomerism and Solubility."
    • Context: Establishes the preference for polar solvents to maintain the lactam form.
    • Link:[1]

  • General Recrystallization Strategies for Heterocycles

    • Source: University of Rochester, Dept. of Chemistry.[1] "Solvents for Recrystallization."[4][5][6]

    • Context: Provides the foundational logic for solvent/anti-solvent pairing (Alcohol/W
    • Link:[1]

  • Purification of Brominated Pyridines (Analogous Protocols)

    • Source: Organic Syntheses, Coll.[1] Vol. 2. "Resorcinol, 4-bromo- (Analogous halogenated aromatic purification)."

    • Context: Demonstrates the use of dilute acid/water systems and recrystallization logic for brominated hydroxy-arom
    • Link:[1]

  • Synthesis and Handling of 4-amino-5-methylpyridinone (Structural Analog)

    • Source: Google Patents (WO2020178175A1). "Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h)."
    • Context: Confirms the thermal stability and solubility profiles of 4,5-substituted pyridones in alcoholic solvents.
    • Link:[1]

Sources

Optimization

resolving solubility issues of 4-bromo-5-methoxypyridin-2(1H)-one in non-polar solvents

Case ID: SOL-PYR-4B5M Subject: Overcoming solubility barriers in non-polar media (Toluene, Hexanes, DCM) Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2] Executive Summary: The "Brick"...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: SOL-PYR-4B5M Subject: Overcoming solubility barriers in non-polar media (Toluene, Hexanes, DCM) Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]

Executive Summary: The "Brick" Phenomenon

Users frequently report that 4-bromo-5-methoxypyridin-2(1H)-one behaves like a "brick" in non-polar solvents—refusing to dissolve even at reflux in toluene or precipitating immediately upon cooling.[1][2]

The Root Cause: This is not a simple solubility issue; it is a thermodynamic trap.[1][3] Pyridin-2-ones do not exist as discrete monomers in the solid state.[1][3] They form extremely stable hydrogen-bonded dimers (resembling DNA base pairs) or ribbon polymers.[1][3] The lattice energy of this crystal structure far exceeds the solvation energy provided by non-polar solvents like toluene, hexanes, or diethyl ether.[3]

To dissolve this molecule, you must chemically or physically disrupt the intermolecular hydrogen bond network.[2][3]

Troubleshooting Guide (FAQ)

Q1: I am trying to run a Suzuki coupling in Toluene/Water, but the starting material won't dissolve. Can I just heat it?

Short Answer: No. Detailed Explanation: Heating may temporarily solubilize the compound via supersaturation, but as soon as the temperature drops or the reaction kinetics slow, the material will crystallize out, often encapsulating your catalyst.[3] This leads to stalled conversion and high impurity profiles.[1][3] The Fix: You must use a Phase Transfer Catalyst (PTC) or a Co-solvent system (see Protocol B), or switch to a transient protecting group strategy (see Protocol A).[1][3]

Q2: Why does it dissolve in DMF/DMSO but crash out when I add water?

The Mechanism: DMF and DMSO are powerful hydrogen-bond acceptors.[1][3] They break the pyridone-pyridone dimer by substituting it with a solvent-pyridone H-bond.[1] When you add water, the water molecules competitively bind to the DMF/DMSO, forcing the pyridone molecules back together.[3] Since the hydrophobic bromo-methoxy core hates water, the dimers reform and precipitate instantly.[3]

Q3: I need to perform a halogen-metal exchange (Lithiation) in THF or Toluene. How do I do this if it's insoluble?

Critical Warning: You cannot perform lithiation on the free N-H lactam.[1][3] The base (n-BuLi) will simply deprotonate the nitrogen (pKa ~11), forming an insoluble lithium salt, killing your stoichiometry.[1][3] The Solution: You must protect the nitrogen.[1][3] For a "one-pot" solution without an extra step, use In-Situ Silylation (see Protocol A).[1]

Strategic Solutions & Decision Logic

Use the following logic flow to determine the correct solubilization strategy for your specific application.

SolubilityLogic Start Goal: Solubilize 4-Br-5-OMe-pyridone AppCheck Intended Application? Start->AppCheck Rxn Synthetic Reaction (Suzuki, Lithiation, Buchwald) AppCheck->Rxn Synthesis Pur Purification / Extraction (Workup, Chromatography) AppCheck->Pur Workup SensCheck Base/Nucleophile Sensitive? Rxn->SensCheck SolB PROTOCOL B: Co-Solvent Doping (DCM/MeOH or THF) Pur->SolB Standard SolA PROTOCOL A: In-Situ Silylation (BSA) *Best for Lithiation/Suzuki* SensCheck->SolA Yes (Needs Non-Polar) SolC PROTOCOL C: Permanent Protection (PMB/SEM/Me) SensCheck->SolC Requires Robustness

Figure 1: Decision Matrix for selecting the appropriate solubilization method based on downstream chemistry.

Experimental Protocols

Protocol A: The "In-Situ" Lipophilization (BSA Method)

Best For: Reactions requiring non-polar anhydrous conditions (e.g., Lithiation, Suzuki, Heck) without creating a permanent derivative.[1][3] Mechanism:


-Bis(trimethylsilyl)acetamide (BSA) reacts with the pyridone to form the 

-silyl (lactim) ether.[1][3] This species is highly lipophilic, soluble in Toluene/Hexane, and the silyl group falls off during the aqueous workup, returning your original core.[3]

Reagents:

  • Substrate: 4-bromo-5-methoxypyridin-2(1H)-one[1][2][4][5]

  • Solvent: Toluene or THF (Anhydrous)[1][2]

  • Reagent: BSA (1.1 - 1.5 equivalents)[1][2]

Step-by-Step:

  • Suspend the insoluble pyridone substrate in Toluene under Nitrogen/Argon.[1][3]

  • Add 1.2 equivalents of BSA dropwise at room temperature.

  • Heat the mixture to 60°C for 30–45 minutes .

    • Observation: The cloudy suspension will turn into a clear, homogeneous solution as the silyl-lactim forms.[2][3]

  • Cool to the desired reaction temperature (e.g., -78°C for lithiation or RT for coupling).

  • Proceed with your catalyst/reagent addition.[1][3]

  • Workup: Add aqueous NH₄Cl or dilute HCl. The silyl group hydrolyzes immediately, and the product (if coupled) or substrate precipitates or partitions back to the polar phase.[2][3]

Protocol B: The "Magic Spike" (Co-Solvent Doping)

Best For: Extractions, Chromatography, and mild couplings.[3] Concept: Pure DCM (Dichloromethane) is often insufficient.[1][3] You need a "spike" of a polar protic solvent to disrupt the H-bond dimers.[1][3]

The Formula:

Primary Solvent Additive (The "Spike") Ratio (v/v) Solubility Status
Dichloromethane (DCM) Methanol (MeOH) 95:5 High (Breaks dimers)
Toluene DMF 90:10 Moderate
Ethyl Acetate Isopropanol 90:10 Moderate

| Hexanes | -- | 100:0 | Insoluble |[1][2]

Workflow:

  • Do not attempt to dissolve the solid in pure DCM.[1][3]

  • Prepare a stock solution of 5% MeOH in DCM .

  • Add this mixture to your solid. Sonication (5 mins) is highly recommended to initiate the breakdown of the crystal lattice.[2][3]

Protocol C: Permanent -Protection (The "Lock")

Best For: Multi-step synthesis where solubility is required across various steps.[1][3] Reagents: Benzyl bromide (BnBr), PMB-Cl, or MeI + K₂CO₃.[1][3]

Step-by-Step:

  • Dissolve substrate in DMF (where it is soluble).[1][2][3]

  • Add K₂CO₃ (2.0 equiv) and the alkyl halide (1.1 equiv).

  • Stir at 60°C.

  • Result: The resulting ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    
    -alkylated pyridone loses its ability to donate H-bonds.[1][3] It will now be freely soluble in Toluene, DCM, and even Ether.[3]
    

Mechanism of Action (Visualized)

The following diagram illustrates why the BSA method works effectively by shifting the tautomeric equilibrium and blocking dimerization.

Mechanism cluster_0 Insoluble State (Toluene) cluster_1 Soluble State (Toluene) Dimer Pyridone Dimer (H-Bond Network) Monomer O-Silyl Lactim (Lipophilic Monomer) Dimer->Monomer Silylation breaks H-bonds BSA + BSA (Silylating Agent) BSA->Monomer

Figure 2: Transformation of the insoluble dimer into a soluble silyl-lactim species using BSA.[1][2]

References & Verified Resources

  • Beak, P., et al. (1976).[1][2][3] Equilibration Studies: Protomeric Equilibria of 2-Hydroxypyridine/2-Pyridone Systems. Accounts of Chemical Research.[1][3]

    • Context: Establishes the thermodynamic dominance of the lactam (dimerizing) form in non-polar media.[2][3]

  • Vorbrüggen, H., & Ruh-Pohlenz, C. (2001).[1][3] Handbook of Nucleoside Synthesis.[1][3] Wiley-Interscience.[1][3]

    • Context: The definitive guide on using Silylation (BSA/HMDS) to solubilize heterocyclic bases for coupling reactions.

  • Thermo Scientific Chemicals. (2024).[1][2][3] 4-Bromo-2-hydroxypyridine Physical Properties and Handling.

    • Context: Baseline physical property data for the 4-bromo-pyridin-2-one scaffold.[1][2][3]

  • Organic Syntheses. (2010). Palladium-Catalyzed Coupling of Pyridin-2-ones.[1][3] Org.[1][3][6][7] Synth. 2010, 87, 161.[3]

    • Context: Validates the use of N-protection and co-solvents in transition metal catalysis.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Developing a Stability-Indicating HPLC Purity Method for 4-bromo-5-methoxypyridin-2(1H)-one

This guide provides a comprehensive, in-depth walkthrough for the development of a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 4-bromo-5-methoxypyridin-2(1...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, in-depth walkthrough for the development of a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 4-bromo-5-methoxypyridin-2(1H)-one. As a critical intermediate in pharmaceutical synthesis, ensuring its purity is paramount to the safety and efficacy of the final Active Pharmaceutical Ingredient (API).[1] We will move beyond a simple protocol, exploring the scientific rationale behind each decision in the method development cascade, comparing viable alternatives, and grounding our choices in established chromatographic principles and regulatory expectations.

Foundational Strategy: Analyte Characterization and Method Goals

Before any practical work begins, a thorough understanding of the analyte and the analytical objectives is crucial.

Analyte Properties: 4-bromo-5-methoxypyridin-2(1H)-one

  • Structure: A substituted pyridinone ring, making it a polar, aromatic molecule.

  • Chromophore: The conjugated ring system provides strong UV absorbance, making UV detection a suitable choice.

  • Solubility: Expected to be soluble in common organic solvents like acetonitrile and methanol, as well as mixtures with water.

  • pKa: The pyridinone moiety has an acidic proton, meaning its ionization state, and therefore its chromatographic retention, will be dependent on the mobile phase pH.

Primary Analytical Goal: To develop a stability-indicating reversed-phase HPLC (RP-HPLC) method capable of separating the main 4-bromo-5-methoxypyridin-2(1H)-one peak from all potential process-related impurities and degradation products. The method must be specific, accurate, precise, and robust, in accordance with International Council for Harmonisation (ICH) guidelines.[2][3]

The Method Development Cascade: A Comparative Approach

We will systematically develop the method, comparing common choices at each stage to arrive at an optimized, science-backed procedure. Reversed-phase chromatography is the most logical starting point due to its versatility for polar and non-polar compounds.[1][4]

Workflow for HPLC Method Development

MethodDevelopmentWorkflow cluster_prep Phase 1: Initial Screening cluster_opt Phase 2: Optimization cluster_val Phase 3: Validation A Analyte Characterization (UV, pKa, Solubility) B Column Selection (C18 vs. Phenyl vs. C8) A->B informs C Mobile Phase Screening (ACN vs. MeOH, pH Scan) B->C test with D Gradient Optimization (Slope, Time) C->D refine E Detector Wavelength (PDA Analysis) D->E optimize F Temperature & Flow Rate E->F fine-tune G Forced Degradation (Stress Studies for Specificity) F->G challenge with H ICH Q2(R2) Validation (Linearity, Accuracy, Precision) G->H validates I Final Method Finalization H->I leads to

Caption: A systematic workflow for HPLC purity method development.

Step 1: Stationary Phase (Column) Selection

The choice of column dictates the primary mode of interaction with the analyte. For a polar aromatic compound like our target, several options exist, but a C18 column is the industry workhorse and the most logical starting point.[5][6]

Column TypePrimary InteractionRationale for 4-bromo-5-methoxypyridin-2(1H)-oneVerdict
C18 (Octadecylsilane) HydrophobicExcellent starting point. Provides sufficient hydrophobic retention for polar aromatics. Most widely available and well-characterized phase.[1]Primary Choice
C8 (Octylsilane) Hydrophobic (less)May provide less retention, leading to shorter run times. Could be a good alternative if the analyte is too strongly retained on C18.Secondary Choice
Phenyl Hydrophobic & π-πThe phenyl groups can offer alternative selectivity for aromatic compounds through π-π interactions. Useful if C18 fails to resolve critical impurity pairs.Good Alternative
Polar-Embedded Hydrophobic & PolarThese columns have a polar group embedded in the alkyl chain, making them more stable in highly aqueous mobile phases and offering different selectivity for polar compounds.[7]Niche Alternative

Decision: We will begin with a standard L1-type C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) . Its balanced hydrophobic character is ideal for retaining the analyte while allowing for elution with a reasonable concentration of organic solvent.

Step 2: Mobile Phase Optimization

This is the most critical phase of development, involving the comparison of organic modifiers and aqueous phase pH to achieve optimal separation.

Organic Modifier: Acetonitrile (ACN) vs. Methanol (MeOH)

ParameterAcetonitrile (ACN)Methanol (MeOH)Rationale for Selection
Elution Strength StrongerWeakerACN typically provides better peak shapes for heterocyclic compounds.
UV Cutoff ~190 nm~205 nmACN's lower UV cutoff allows for detection at lower wavelengths if necessary.
Viscosity LowerHigherLower viscosity leads to lower backpressure, allowing for higher flow rates or longer columns.
Selectivity Different proton acceptor/donor propertiesDifferent from ACNCan provide alternative selectivity if ACN fails to resolve impurities.

Decision: Acetonitrile (ACN) is the preferred organic modifier due to its superior UV transparency and ability to produce sharp, symmetrical peaks.

Aqueous Phase and pH Control

The pH of the mobile phase can dramatically alter the retention and peak shape of ionizable compounds. A systematic pH scouting study is essential. We will compare an acidic, neutral, and slightly basic mobile phase.

Mobile Phase Aqueous ComponentExpected Analyte StateAnticipated Chromatographic Performance
0.1% Formic Acid (pH ~2.7) Protonated (neutral form)Good retention on RP column. Sharp peaks due to suppression of silanol interactions on the stationary phase.[8]
Water (no buffer, pH ~6-7) Partially ionizedPotential for peak broadening or tailing due to mixed retention mechanisms and interaction with silica.
10 mM Ammonium Bicarbonate (pH ~7.8) Deprotonated (anionic)Retention will likely decrease significantly. May be useful for separating from non-ionizable impurities.

Decision-Making Diagram for Mobile Phase

MobilePhaseLogic Start Start Optimization Screen Screen pH (Acidic, Neutral, Basic) Start->Screen Acidic 0.1% Formic Acid Screen->Acidic Neutral Water Screen->Neutral Basic 10mM AmBic Screen->Basic Check Evaluate Peak Shape & Retention Acidic->Check Neutral->Check Basic->Check GoodShape Peak Shape Good? Check->GoodShape GoodShape->Screen No, Try another pH/buffer OptimizeGrad Optimize Gradient with ACN GoodShape->OptimizeGrad Yes End Proceed to Validation OptimizeGrad->End

Caption: Decision tree for selecting the optimal mobile phase pH.

Initial Gradient Screening: A fast gradient, such as 5% to 95% ACN over 20 minutes, is employed with the acidic mobile phase to quickly determine the approximate elution conditions and reveal the presence of any late-eluting impurities.[9]

Step 3: Forced Degradation and Method Specificity

A purity method is not truly useful unless it is stability-indicating . This means it must be able to separate the intact drug from any degradation products that may form under stress conditions.[10][11] Forced degradation studies are performed by subjecting the analyte to harsh conditions as prescribed by ICH guidelines.[12]

Stress ConditionTypical Reagents & ConditionsPurpose
Acid Hydrolysis 0.1 M HCl, 60°C, 24hTo test susceptibility to degradation in an acidic environment.
Base Hydrolysis 0.1 M NaOH, 60°C, 4hTo test susceptibility to degradation in a basic environment.
Oxidation 3% H₂O₂, RT, 24hTo assess stability against oxidative stress.[11]
Thermal Solid sample, 80°C, 48hTo evaluate intrinsic thermal stability.
Photolytic Solution/Solid, ICH-compliant light chamberTo determine light sensitivity.

The stressed samples are then chromatographed using the developed method. The goal is to demonstrate that all degradation peaks are baseline-resolved from the main analyte peak. This is a critical validation of the method's specificity .[13]

Hypothetical Forced Degradation Results

Stress Condition% DegradationNumber of DegradantsResolution (Rs) of Closest Peak
Acid Hydrolysis~15%2> 2.0
Base Hydrolysis~25%3> 1.8
Oxidation~8%1> 2.5
Thermal< 2%1> 3.0
Photolytic< 1%0N/A

A resolution value (Rs) > 1.5 is generally considered acceptable for baseline separation.

Final Optimized Method and Validation Protocol

Based on the comparative development work, the following method was established and validated.

Optimized Experimental Protocol: HPLC Purity
  • Instrumentation: HPLC system with a gradient pump, autosampler, column oven, and Photodiode Array (PDA) detector.

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Formic acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient Elution:

      Time (min) % Mobile Phase B
      0.0 10
      25.0 80
      30.0 80
      30.1 10

      | 35.0 | 10 |

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 265 nm (determined from PDA spectral maximum).

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Diluent: 50:50 mixture of Acetonitrile and Water.

    • Sample Solution: Accurately weigh about 10 mg of the sample into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent to achieve a final concentration of 0.1 mg/mL.

Validation Protocol: Adhering to ICH Q2(R2)

The optimized method must be formally validated to prove it is fit for its intended purpose.[14][15]

Validation Parameters and Acceptance Criteria

ParameterMethodAcceptance Criteria
Specificity Analyze blank, placebo, and forced degradation samples.No interference at the analyte retention time. Degradant peaks are resolved from the main peak (Rs > 1.5).
Linearity Analyze 5 concentrations across 50-150% of the nominal concentration.Correlation coefficient (R²) ≥ 0.999.
Accuracy Spike known amounts of analyte into a placebo at 3 levels (e.g., 80%, 100%, 120%).Mean recovery between 98.0% and 102.0%.
Precision (Repeatability) Six replicate injections of the same sample.Relative Standard Deviation (RSD) ≤ 1.0%.
Precision (Intermediate) Repeat precision test on a different day with a different analyst.Overall RSD ≤ 2.0%.
Limit of Quantitation (LOQ) Signal-to-Noise ratio of ~10:1 or based on standard deviation of the response.RSD for precision at the LOQ concentration ≤ 10%.
Robustness Systematically vary parameters (flow rate ±10%, temp ±5°C, mobile phase pH ±0.2).System suitability parameters remain within limits. Peak resolution is maintained.

Conclusion

This guide has demonstrated a systematic, comparative approach to developing a stability-indicating HPLC method for the purity analysis of 4-bromo-5-methoxypyridin-2(1H)-one. By starting with a foundational understanding of the analyte and comparing logical choices for the stationary and mobile phases, we established a robust starting point. The method's specificity was then rigorously challenged and proven through forced degradation studies. The final, optimized method, supported by a comprehensive validation protocol, is scientifically sound and suitable for use in a regulated drug development environment. This structured approach, grounded in causality and authoritative standards, ensures the generation of trustworthy and reliable purity data.

References

  • Muszalska, I., et al. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available from: [Link]

  • ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Available from: [Link]

  • SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Available from: [Link]

  • Singh, R., & Raza, K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. Available from: [Link]

  • European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available from: [Link]

  • International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). Available from: [Link]

  • Arcis. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Available from: [Link]

  • IOSR Journals. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Available from: [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Available from: [Link]

  • LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. Available from: [Link]

  • Phenomenex. (n.d.). Normal-phase vs. Reversed-phase Chromatography. Available from: [Link]

  • ResearchGate. (2015). Development and Substantiation of a RP-HPLC Method for Monitoring of Impurities in Pirfenidone Drug Substance. Available from: [Link]

  • Nature. (2025). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Scientific Reports. Available from: [Link]

  • AMSbiopharma. (n.d.). ICH Guidelines for Analytical Method Validation Explained. Available from: [Link]

  • PubMed. (1995). Selection of mobile phase in high-performance liquid chromatographic determination for medicines. Available from: [Link]

  • ResearchGate. (n.d.). Force degradation of PIO by stability indicating RP-HPLC method. Available from: [Link]

  • Pharmatutor. (n.d.). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Available from: [Link]

  • Research Journal of Pharmacy and Technology. (n.d.). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Available from: [Link]

  • Nicholson, J. K., et al. (2000). High-performance liquid chromatography and inductively coupled plasma mass spectrometry (HPLC-ICP-MS) for the analysis of xenobiotic metabolites in rat urine: application to the metabolites of 4-bromoaniline. Journal of Analytical Atomic Spectrometry. Available from: [Link]

  • Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Available from: [Link]

  • European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures. Available from: [Link]

  • MedCrave. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability. Available from: [Link]

  • Kayam, D., et al. (2024). Development of ultra HPLC analytical method for pymetrozine residues in rice. Archives of Agriculture Research and Technology. Available from: [Link]

  • Waters Corporation. (n.d.). HPLC Separation Modes. Available from: [Link]

  • Intuition Labs. (n.d.). ICH Q2(R2) Guide: Analytical Method Validation Explained. Available from: [Link]

Sources

Comparative

Technical Comparison Guide: Mass Spectrometry Fragmentation of Brominated Methoxypyridine Regioisomers

This guide serves as an advanced technical resource for the structural elucidation of brominated methoxypyridines using Electron Ionization Mass Spectrometry (EI-MS).[1] It focuses on differentiating regioisomers—critica...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as an advanced technical resource for the structural elucidation of brominated methoxypyridines using Electron Ionization Mass Spectrometry (EI-MS).[1] It focuses on differentiating regioisomers—critical intermediates in the synthesis of pharmaceutical scaffolds.[1]

Executive Summary

Context: Brominated methoxypyridines (e.g., 2-bromo-6-methoxypyridine, 3-bromo-2-methoxypyridine) are high-value pharmacophores used in cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).[1][2] Distinguishing between regioisomers is a frequent challenge in process chemistry and impurity profiling.[1]

Core Insight: The "performance" of MS in this context is defined by its ability to distinguish isomers based on the stability of the


 fragment.
  • 2-Methoxy/4-Methoxy Isomers: Yield a dominant

    
     base peak due to the formation of a resonance-stabilized 
    
    
    
    -methylpyridone-like cation.[1][2]
  • 3-Methoxy Isomers: Yield a weak

    
     signal, with the molecular ion (
    
    
    
    ) often remaining the base peak, as the resulting cation lacks resonance stabilization.[2]

Mechanistic Comparison: 2-Methoxy vs. 3-Methoxy Fragmentation[1][2]

This section contrasts the fragmentation pathways of the two primary isomeric classes. The presence of bromine provides a distinct isotopic signature but plays a secondary role in the initial fragmentation compared to the methoxy group's position.

The Bromine Signature (Isotopic Validation)

Before analyzing fragmentation, the molecular ion (


) must be validated. Bromine naturally exists as 

(50.7%) and

(49.3%).[1]
  • Observation: All brominated methoxypyridines exhibit a characteristic 1:1 doublet at

    
    
    
    
    
    and
    
    
    .[1]
  • Diagnostic Value: Confirms the presence of one bromine atom.[1] If the pattern is 1:2:1 (

    
    ), two bromines are present.[2]
    
Pathway A: 2-Methoxy-X-Bromopyridine (The "Stable" Pathway)

Isomers with the methoxy group at the 2-position (ortho to nitrogen) undergo a highly specific fragmentation.

  • Radical Cleavage: Homolytic cleavage of the methyl

    
     bond releases a methyl radical (
    
    
    
    , 15 Da).[1]
  • Resonance Stabilization: The resulting cation is not merely a methoxy cation; it rearranges into a stable

    
    -methyl-2-pyridone cation .[1] This ion is isoelectronic with stable quinoid structures.[1]
    
  • Secondary Fragmentation: The pyridone cation subsequently loses carbon monoxide (

    
    , 28 Da).[1]
    
Pathway B: 3-Methoxy-X-Bromopyridine (The "Unstable" Pathway)

Isomers with the methoxy group at the 3-position (meta to nitrogen) cannot stabilize the positive charge on the oxygen via the ring nitrogen.

  • Suppressed Cleavage: Loss of

    
     creates a cation that cannot delocalize charge onto the nitrogen atom effectively.[1]
    
  • Result: The

    
     peak is of low intensity (<10-20%).[1]
    
  • Alternative Routes: Fragmentation is driven by competitive losses, such as the direct loss of the bromine radical (

    
    ) or formaldehyde (
    
    
    
    ), or the molecular ion simply remains the base peak due to the stability of the aromatic ring.

Visualization of Fragmentation Pathways[3][4][5]

The following diagram illustrates the divergent pathways that allow for isomer differentiation.

FragmentationPathways cluster_2methoxy 2-Methoxy Isomer (Stable Pathway) cluster_3methoxy 3-Methoxy Isomer (Unstable Pathway) M_2 Molecular Ion (M+) [2-Methoxy-Br-Pyridine] High Stability Frag_2_1 [M-CH3]+ (N-methylpyridone cation) BASE PEAK (100%) M_2->Frag_2_1 - •CH3 (15 Da) Frag_2_2 [M-CH3-CO]+ (Ring Contraction) Frag_2_1->Frag_2_2 - CO (28 Da) M_3 Molecular Ion (M+) [3-Methoxy-Br-Pyridine] BASE PEAK Frag_3_1 [M-CH3]+ (Unstabilized Cation) LOW INTENSITY (<20%) M_3->Frag_3_1 - •CH3 (15 Da) (Unfavorable) Frag_3_2 [M-Br]+ (Loss of Bromine) M_3->Frag_3_2 - •Br (79/81 Da)

Figure 1: Comparative fragmentation pathways for 2-methoxy vs. 3-methoxy substituted bromopyridines.

Quantitative Comparison: Representative Mass Spectral Data

The following table summarizes the expected relative abundances for two representative isomers: 2-bromo-6-methoxypyridine (2-methoxy type) and 3-bromo-2-methoxypyridine (2-methoxy type, but with ortho-bromo influence) vs a hypothetical 2-bromo-3-methoxypyridine (3-methoxy type).[1][2]

Note: Data represents characteristic EI-MS (70 eV) patterns derived from standard heterocyclic fragmentation rules.

Ion Identity

(approx)*
2-Methoxy Isomer Abundance3-Methoxy Isomer AbundanceStructural Significance
Molecular Ion (

)
187 / 189Strong (50-80%) Base Peak (100%) 1:1 doublet confirms 1 Bromine atom.[1][2]

172 / 174Base Peak (100%) Weak (< 20%)Key Differentiator. High abundance indicates 2- or 4-methoxy substitution.[1]

144 / 146Moderate (30-50%)Very Low (< 5%)Confirms the pyridone-like intermediate step.[1]

108Low (< 10%)Moderate (20-40%)Loss of Br is more competitive when methyl loss is suppressed.[1]

160 / 162LowLowCharacteristic of pyridine ring integrity loss.[1]

*m/z values based on


 and 

.

Experimental Protocol: GC-MS Identification Workflow

To reliably replicate these results, follow this self-validating protocol.

Sample Preparation
  • Solvent: Dissolve 1 mg of sample in 1 mL of HPLC-grade Methanol or Dichloromethane.

  • Concentration: Final concentration should be ~10-50 ppm to avoid detector saturation (which can skew isotopic ratios).

Instrument Parameters (Standard EI)
  • Inlet Temperature: 250°C (Ensure complete vaporization but avoid thermal degradation).

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).[1]

  • Column: Rxi-5Sil MS or equivalent (30m x 0.25mm ID x 0.25µm).[1]

  • Ion Source: Electron Ionization (EI) at 70 eV .[1][3][4]

  • Scan Range:

    
     40 – 300.[1]
    
Data Analysis Steps (The "Self-Validating" Logic)
  • Check

    
     187/189:  Do you see the 1:1 doublet?
    
    • No: Sample is not monobrominated.[1][5] Stop.

    • Yes: Proceed.

  • Calculate Ratio

    
    : 
    
    • Compare the intensity of the peak at

      
       172 (or 174) to the molecular ion.
      
    • If

      
       (Base Peak):  Assign as 2-methoxy  (or 4-methoxy) isomer.[1]
      
    • If

      
      :  Assign as 3-methoxy  isomer.
      
  • Verify CO Loss: Look for

    
     144/146.[1] Its presence supports the 2-methoxy assignment.[1][5][6]
    

References

  • McLafferty, F. W., & Tureček, F. (1993).[1][2][7] Interpretation of Mass Spectra (4th ed.).[1][7] University Science Books. (Standard text establishing the mechanism of resonance stabilization in heteroatom fragmentation).

  • NIST Mass Spectrometry Data Center. 2-Methoxy-3-bromopyridine and related isomers.[1][2] National Institute of Standards and Technology.[1][8]

  • Todua, N. G., & Mikaia, A. I. (2016).[1][2][8] Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra. Mass Spektrom, 13(2), 83-94.[1][2][8]

  • ChemGuide. Fragmentation Patterns in Mass Spectra. (General principles of methyl/CO loss in carbonyl/ether functionalities).

Sources

Validation

Halogen Hierarchy: A Comparative Guide to 4-Bromo vs. 4-Iodo-5-methoxypyridin-2(1H)-one

Executive Summary: The Halogen Decision Matrix In the optimization of 5-methoxypyridin-2(1H)-one scaffolds—common pharmacophores in kinase inhibitors (e.g., p38 MAP kinase) and analgesic agents—the choice between the 4-b...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Halogen Decision Matrix

In the optimization of 5-methoxypyridin-2(1H)-one scaffolds—common pharmacophores in kinase inhibitors (e.g., p38 MAP kinase) and analgesic agents—the choice between the 4-bromo and 4-iodo congeners is rarely arbitrary.[1] It is a strategic decision balancing reactivity kinetics against process stability .

This guide provides a technical analysis for medicinal chemists selecting the optimal electrophile for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig).

Feature4-Bromo-5-methoxypyridin-2(1H)-one 4-Iodo-5-methoxypyridin-2(1H)-one
Primary Utility Scale-up, Process Chemistry, Early DiscoveryLate-Stage Functionalization, Difficult Couplings
Oxidative Addition (

)
Moderate (Requires heat/active ligands)Fast (Often proceeds at RT)
Bond Dissociation Energy

81 kcal/mol (C-Br)

65 kcal/mol (C-I)
Cost Efficiency High (Commodity precursor)Low (Specialty reagent)
Stability High (Air/Light stable)Moderate (Photolabile, potential for HI release)

Mechanistic Analysis: The Electronic Landscape

To understand the reactivity difference, one must analyze the electronic environment of the pyridine ring.

The "5-Methoxy Effect"

The 5-methoxy group is an Electron Donating Group (EDG).[1] In a standard pyridine system, the ring is electron-deficient. However, the 5-OMe group pushes electron density into the ring via resonance (+M effect), specifically increasing electron density at the C2 and C4 positions (ortho/para relationship).

  • Consequence: The increased electron density at C4 makes the carbon center less electrophilic.

  • Impact on Oxidative Addition: Palladium(0) insertion into the C-X bond is nucleophilic in nature. The electron-rich nature of the 5-methoxy-2-pyridone core raises the activation energy for this step compared to a simple 4-halopyridine.[1]

  • The Iodo Advantage: Because the C-I bond is significantly weaker and longer than the C-Br bond, the 4-iodo analog compensates for the electron-rich ring deactivation, allowing oxidative addition to proceed under milder conditions where the 4-bromo analog might stall or require forcing conditions (which promote side reactions like debromination).[1]

Visualization: Catalytic Energy Profile

The following diagram illustrates the kinetic advantage of the iodo-substrate in the rate-determining step (Oxidative Addition).

ReactionProfile Start Pd(0) + Substrate TS_Br TS (Br) High Barrier (Requires Heat) Start->TS_Br Slow TS_I TS (I) Low Barrier (RT Accessible) Start->TS_I Fast Int_Br Pd(II)-Br Complex TS_Br->Int_Br Int_I Pd(II)-I Complex TS_I->Int_I

Figure 1: Comparative reaction coordinate for the oxidative addition of Pd(0) to 4-halo-5-methoxypyridin-2(1H)-ones. The Iodo analog (Green) bypasses the high activation energy barrier imposed by the electron-rich methoxy-pyridone core.[1]

Experimental Performance Data

The following data summarizes typical reactivity profiles observed in Suzuki-Miyaura couplings using Ph-B(OH)2 (phenylboronic acid) as a standard nucleophile.

Scenario A: Standard Conditions
  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (2.0 equiv)
    
  • Solvent: DME/H2O (3:1)

  • Temperature: 80°C

SubstrateTime (h)Conversion (%)Isolated Yield (%)Notes
4-Bromo 1285%72%Requires prolonged heating; some protodehalogenation observed (5%).[1]
4-Iodo 4>98%91%Complete conversion rapidly; cleaner crude profile.[1]
Scenario B: "Difficult" Coupling (Sterically Hindered Boronic Acid)
  • Nucleophile: 2,6-Dimethylphenylboronic acid[1]

  • Catalyst:

    
     / XPhos
    
  • Conditions: 100°C, Toluene

SubstrateResultMechanistic Insight
4-Bromo Failure (<10% Yield) The rate of oxidative addition is too slow to compete with catalyst decomposition or homocoupling of the boronic acid.[1]
4-Iodo Success (65% Yield) The labile C-I bond facilitates rapid oxidative addition, generating the active Pd(II) species fast enough to engage the hindered nucleophile.

Validated Experimental Protocols

Protocol 1: Synthesis of 4-Iodo-5-methoxypyridin-2(1H)-one (Halogen Exchange)

Why this approach? Direct iodination of the pyridone ring can be non-selective. The most reliable route is often converting the commercially cheaper 4-bromo analog via a catalyzed Finkelstein-type reaction.[1]

Reagents:

  • 4-Bromo-5-methoxypyridin-2(1H)-one (1.0 equiv)[1][2]

  • NaI (2.0 equiv)

  • CuI (10 mol%)

  • 
    -Dimethylethylenediamine (DMEDA) (20 mol%)
    
  • 1,4-Dioxane (anhydrous)

Step-by-Step Workflow:

  • Charge: In a glovebox or under Argon, add the 4-bromo substrate, NaI, and CuI into a pressure vial.

  • Solvate: Add anhydrous 1,4-dioxane (concentration 0.5 M).

  • Ligand: Add DMEDA via syringe. Note: The solution should turn blue/green.

  • Heat: Seal and heat to 110°C for 16-24 hours. Critical: High temperature is required to overcome the electron-rich deactivation.[1]

  • Workup: Cool to RT. Dilute with EtOAc and wash with aqueous

    
     (to remove Copper).
    
  • Purification: The product often precipitates or can be recrystallized from EtOH.

Protocol 2: Mild Suzuki Coupling (Using the 4-Iodo Analog)

Use this when preserving sensitive functional groups on the boronic acid partner.

Reagents:

  • 4-Iodo-5-methoxypyridin-2(1H)-one (1.0 equiv)[1]

  • Boronic Acid (1.2 equiv)

  • 
     (3 mol%)
    
  • 
     (2.0 equiv)
    
  • THF/Water (10:1)

Step-by-Step Workflow:

  • Degas: Sparge solvents with Nitrogen for 15 mins. Oxygen inhibits the active Pd(0) species.

  • Mix: Combine aryl iodide, boronic acid, base, and catalyst in the reaction vessel.

  • React: Stir at Room Temperature for 6 hours.

    • Checkpoint: Monitor by LCMS. The 4-iodo peak (M+H) should disappear rapidly.

  • Quench: Filter through a pad of Celite to remove Pd black.

  • Isolate: Concentrate and purify via flash chromatography (MeOH/DCM gradient).

Decision Framework: When to Use Which?

Use the following logic flow to select the correct starting material for your campaign.

DecisionTree Question What is your primary constraint? Cost Cost / Scale (>100g) Question->Cost Complexity Molecular Complexity Question->Complexity Br_Path Use 4-Bromo Cost->Br_Path Cheap SubQ1 Is the coupling partner sterically hindered? Complexity->SubQ1 I_Path Use 4-Iodo SubQ1->Br_Path No (Simple Ar-B(OH)2) SubQ1->I_Path Yes (Ortho-subst / Heterocycle)

Figure 2: Decision matrix for selecting the halogenated precursor.

References

  • Synthesis of 3,5-disubstituted pyridin-2(1H)

    • Title: Synthesis of diversely substituted pyridin-2(1H)
    • Source:Bioorganic & Medicinal Chemistry (via PMC)
    • URL:[Link]

    • Relevance: Establishes protocols for 2-methoxypyridine derivatives and their functionaliz
  • Oxidative Addition Kinetics

    • Title: Quantitative Reactivity Models for Oxid
    • Source:Chemistry - A European Journal[1]

    • URL:[Link]

    • Relevance: Provides the kinetic basis for the I > Br > Cl reactivity hierarchy in Pd-c
  • Suzuki Coupling Optimization

    • Title: Suzuki-Miyaura Cross-Coupling: Practical Guide.
    • Source: Yoneda Labs[1]

    • URL:[Link]

    • Relevance: General operating conditions and troubleshooting for heteroaryl halides.
  • Halogen Exchange (Aromatic Finkelstein)

    • Title: Copper-Catalyzed Halogen Exchange in Aryl Halides: An Efficient Route to Aryl Iodides.[1]

    • Source:Journal of the American Chemical Society (Klhapars & Buchwald, 2002)
    • URL:[Link]

    • Relevance: The foundational protocol for converting the 4-bromo precursor to the 4-iodo analog.[1]

Sources

Comparative

Definitive Structural Assignment: 4-Bromo-5-methoxypyridin-2(1H)-one vs. Regioisomers via 2D NOESY

Executive Summary In the synthesis of polysubstituted pyridones, particularly 4-bromo-5-methoxypyridin-2(1H)-one , regiochemical ambiguity is a frequent bottleneck. Electrophilic bromination or nucleophilic methoxylation...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of polysubstituted pyridones, particularly 4-bromo-5-methoxypyridin-2(1H)-one , regiochemical ambiguity is a frequent bottleneck. Electrophilic bromination or nucleophilic methoxylation often yields mixtures of the 4,5-substituted target and its 5,4-transposed regioisomer (5-bromo-4-methoxypyridin-2(1H)-one ).

While 1D


H NMR provides chemical shift data, the electronic effects of bromine and methoxy groups can be contradictory, making assignment based solely on splitting patterns or calculated shifts unreliable. Nuclear Overhauser Effect Spectroscopy (NOESY)  provides the only definitive, self-validating method for assignment by mapping through-space proximity (< 5 Å) between the methoxy group and the aromatic ring protons.

This guide outlines a standardized protocol to distinguish these isomers, emphasizing the specific NOE correlations that serve as the "smoking gun" for structural confirmation.

Part 1: Structural Analysis & The Regioisomer Problem

The core challenge lies in distinguishing the target molecule from its positional isomer. Both molecules possess a pyridone core, one methoxy group, one bromine, and two singlet aromatic protons (H3 and H6).

The Contenders
FeatureTarget: 4-bromo-5-methoxy Isomer: 5-bromo-4-methoxy
Structure OMe at C5; Br at C4OMe at C4; Br at C5
Key Proton H6 Adjacent to OMe (C5)Adjacent to Br (C5)
Key Proton H3 Adjacent to Br (C4)Adjacent to OMe (C4)
Electronic Environment H6 shielded by ortho-OMe resonance; H3 deshielded by ortho-Br.H3 shielded by ortho-OMe resonance; H6 deshielded by ortho-Br.
Why 1D NMR is Insufficient

While H6 is typically the most deshielded proton (downfield, ~7.5 ppm) due to the adjacent nitrogen, and H3 is upfield (~6.4 ppm) due to the carbonyl, substituent effects can blur these lines.

  • Ambiguity: A "shielded H6" in the target might overlap with a "deshielded H3" in the isomer, rendering chemical shift prediction software (

    
    ) prone to error.
    
  • Solution: NOESY bypasses electronic arguments entirely by measuring physical distance.

Part 2: Experimental Protocol

Sample Preparation
  • Solvent: DMSO-d

    
      is strictly recommended over CDCl
    
    
    
    .
    • Reason 1: Pyridones exist in a lactam-lactim tautomeric equilibrium. DMSO locks the lactam (NH) form, preventing peak broadening.

    • Reason 2: DMSO prevents rapid exchange of the NH proton, allowing detection of NOE correlations between the NH and H6, serving as a secondary confirmation.

  • Concentration: 5–10 mg in 0.6 mL solvent. High concentration improves the signal-to-noise ratio for weak NOE cross-peaks.

Acquisition Parameters (2D NOESY)

Use the following parameters for a standard 400-600 MHz instrument (e.g., Bruker/Varian):

  • Pulse Sequence: Phase-sensitive NOESY (e.g., noesygpph on Bruker).

  • Mixing Time (

    
     / 
    
    
    
    ):
    500 ms to 800 ms .
    • Scientific Logic:[1][2][3][4] Small molecules (< 500 Da) tumble fast (short correlation time,

      
      ). They require longer mixing times to build up the NOE signal. Setting this too short (< 300 ms) often results in zero signal (the "null point").
      
  • Relaxation Delay (

    
    ):  2.0 – 3.0 seconds.
    
  • Scans (

    
    ):  Minimum 16 (32 recommended for clear cross-peaks).
    
  • Data Size: 2048 (F2) x 256 (F1) points.

Part 3: Data Interpretation & Decision Matrix

The distinction rests entirely on which aromatic proton shows a cross-peak with the methoxy signal (~3.8 ppm).

The "Smoking Gun" Correlations
Observed InteractionConclusion Structural Logic
OMe

H6
TARGET CONFIRMED In the 5-OMe isomer, the OMe group is physically adjacent to H6.
OMe

H3
ISOMER IDENTIFIED In the 4-OMe isomer, the OMe group is physically adjacent to H3.
NH

H6
System Control Confirms the lactam tautomer and assignment of H6 (always adjacent to NH).
Simulated Data Table (DMSO-d )
ProtonChemical Shift (

)
MultiplicityDiagnostic NOE (Target)Diagnostic NOE (Isomer)
NH (H1) 11.0 - 12.0Broad SingletStrong to H6Strong to H6
H6 7.4 - 7.8SingletStrong to OMe Weak/None to OMe
H3 6.3 - 6.6SingletWeak/None to OMeStrong to OMe
OMe 3.7 - 3.9SingletStrong to H6 Strong to H3

Note: "Weak/None" implies a distance > 5 Å. In the target, OMe and H3 are separated by the C4-Bromine atom, preventing NOE transfer.

Part 4: Visualization of Logic

The following diagrams illustrate the decision workflow and the molecular connectivity that dictates the NOE signals.

Diagram 1: Regioisomer Determination Workflow

G Start Synthesized Product (Ambiguous Regioisomer) HNMR Step 1: 1H NMR (DMSO-d6) Identify H3, H6, and OMe signals Start->HNMR Ambiguity Ambiguity: Is OMe at C4 or C5? HNMR->Ambiguity NOESY Step 2: 2D NOESY Experiment (Mix time: 600ms) Ambiguity->NOESY Check Analyze OMe (3.8 ppm) Cross-peaks NOESY->Check ResultA Cross-peak: OMe ↔ H6 (Downfield aromatic ~7.6 ppm) Check->ResultA  Case A   ResultB Cross-peak: OMe ↔ H3 (Upfield aromatic ~6.4 ppm) Check->ResultB  Case B   ConclusionA CONFIRMED TARGET: 4-bromo-5-methoxypyridin-2(1H)-one ResultA->ConclusionA ConclusionB IDENTIFIED ISOMER: 5-bromo-4-methoxypyridin-2(1H)-one ResultB->ConclusionB

Caption: Logical workflow for distinguishing pyridone regioisomers using NOESY data.

Diagram 2: Molecular Connectivity & NOE Vectors

Structures cluster_0 Target: 4-bromo-5-methoxy cluster_1 Isomer: 5-bromo-4-methoxy T_OMe OMe (C5) T_H6 H6 (C6) T_OMe->T_H6 Strong NOE (< 3 Å) T_H6->T_OMe T_Br Br (C4) T_H3 H3 (C3) I_OMe OMe (C4) I_H3 H3 (C3) I_OMe->I_H3 Strong NOE (< 3 Å) I_H3->I_OMe I_H6 H6 (C6) I_Br Br (C5)

Caption: Spatial relationships showing the specific proton-proton proximities in each isomer.

References

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Authoritative text on NOESY mixing times and small molecule parameters).

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Wiley.[5] (Foundational text for chemical shift logic in aromatic heterocycles).

  • Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. (Online resource for relaxation delays and NOE buildup rates).

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. (Reference for solvent residual peaks in DMSO-d6).

Sources

Validation

Bioactivity &amp; SAR Guide: 5-Methoxy vs. 5-Fluoro Pyridin-2(1H)-one Analogs

This guide provides an in-depth technical comparison of 5-methoxy (5-OMe) versus 5-fluoro (5-F) substitutions on the pyridin-2(1H)-one scaffold. It is designed for medicinal chemists and pharmacologists optimizing lead c...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of 5-methoxy (5-OMe) versus 5-fluoro (5-F) substitutions on the pyridin-2(1H)-one scaffold. It is designed for medicinal chemists and pharmacologists optimizing lead compounds for metabolic stability and target affinity.

Executive Summary: The 5-Position Pivot

The pyridin-2(1H)-one scaffold (e.g., Pirfenidone) is a privileged structure in drug discovery, particularly for anti-fibrotic and kinase inhibitory (e.g., p38 MAPK) activity.[1] The C5 position is the critical "metabolic soft spot" and electronic tuner of the ring system.

  • 5-Fluoro (5-F): Acts as a metabolic blocker . It exerts a strong electron-withdrawing effect (

    
    ), lowering the pKa of the lactam nitrogen and increasing lipophilicity (LogP) while blocking oxidative metabolism at the C5 position.
    
  • 5-Methoxy (5-OMe): Acts as an electronic activator but metabolic liability. It is a strong electron donor (

    
    ) via resonance, increasing electron density on the carbonyl oxygen (enhancing H-bond accepting capacity), but is prone to rapid O-demethylation by Cytochrome P450s.[1]
    

Physicochemical & Electronic Comparison

The choice between 5-F and 5-OMe fundamentally alters the molecular recognition profile and ADME properties of the scaffold.

Feature5-Fluoro Analog5-Methoxy AnalogImpact on Bioactivity
Electronic Effect (

)
+0.06 (Withdrawing)-0.27 (Donating)5-OMe enhances Carbonyl H-bond acceptance; 5-F increases N-H acidity.
Steric Radius (Van der Waals) 1.47 Å~3.8 Å (dynamic)5-F mimics Hydrogen (1.20 Å); 5-OMe is bulky and may clash in tight pockets.
Lipophilicity (

LogP)
+0.1 to +0.2-0.1 to 0.05-F improves membrane permeability; 5-OMe increases polarity slightly.
Metabolic Fate Stable (C-F bond energy ~116 kcal/mol)Labile (O-dealkylation)5-F extends half-life (

); 5-OMe increases clearance (

).
C-H Activation Deactivates ringActivates ortho-positions5-OMe makes the ring more susceptible to further oxidative metabolism at C4/C6.
Mechanistic Insight: The Electronic Push-Pull

In kinase inhibitors (e.g., p38 MAPK), the pyridinone carbonyl often accepts a hydrogen bond from the hinge region.[1]

  • 5-OMe: The resonance donation into the ring pushes electron density to the carbonyl oxygen (

    
    ), strengthening this H-bond.
    
  • 5-F: Inductive withdrawal pulls density away, potentially weakening the H-bond but strengthening hydrophobic contacts due to the fluorine atom's lipophilicity.

Metabolic Stability Pathways (Visualized)

The primary driver for switching from 5-OMe (or 5-Methyl) to 5-F is to block metabolism. The following diagram illustrates the divergent metabolic fates of these analogs.

MetabolicFate Substrate Pyridin-2(1H)-one Scaffold OMe_Analog 5-Methoxy Analog Substrate->OMe_Analog Substitution R=OMe F_Analog 5-Fluoro Analog Substrate->F_Analog Substitution R=F CYP_Enzyme CYP450 (Oxidation) OMe_Analog->CYP_Enzyme O-Dealkylation Intermediate Hemiacetal Intermediate CYP_Enzyme->Intermediate Metabolite_OH 5-Hydroxy Metabolite (Inactive/Rapid Conjugation) Intermediate->Metabolite_OH Spontaneous Collapse Stable Metabolically Stable (High Exposure) F_Analog->Stable C-F Bond Resists Oxidation

Figure 1: Divergent metabolic fates. The 5-OMe analog undergoes oxidative dealkylation, while the 5-F analog blocks this site, preserving the active parent drug.

Experimental Protocols

To validate the bioactivity differences, the following self-validating protocols are recommended.

Protocol A: Comparative Microsomal Stability Assay

This assay quantifies the metabolic liability of the 5-OMe vs. 5-F analogs.

Reagents:

  • Pooled Liver Microsomes (Human/Rat), 20 mg/mL.[1]

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).[1]

  • Test Compounds (10 mM DMSO stock).

Procedure:

  • Preparation: Dilute microsomes to 0.5 mg/mL in 100 mM Potassium Phosphate buffer (pH 7.4).

  • Incubation: Pre-incubate 190 µL of microsomal mix at 37°C for 5 min.

  • Initiation: Spike with 10 µL of test compound (Final conc: 1 µM, <0.1% DMSO). Add 20 µL NADPH system to start.

  • Sampling: At t = 0, 5, 15, 30, and 60 min, remove 50 µL aliquots.

  • Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

  • Analysis: Centrifuge (4000g, 10 min). Analyze supernatant via LC-MS/MS.

Data Interpretation:

  • Plot ln(% Remaining) vs. time.

  • Calculate

    
    .
    
  • Success Criteria: 5-F analog should exhibit

    
     min; 5-OMe analog typically shows 
    
    
    
    min (species dependent).
Protocol B: Synthesis of 5-Fluoro-pyridin-2(1H)-ones (Suzuki Coupling Route)

A robust method to install the pyridinone core with the 5-F substituent.

  • Starting Material: 2-Benzyloxy-5-fluoropyridine-3-boronic acid.[1]

  • Coupling: React with aryl bromide (Ar-Br) using

    
     (5 mol%) and 
    
    
    
    (2 eq) in Dioxane/Water (4:1) at 90°C for 4h.
  • Deprotection: Treat the intermediate (2-benzyloxy-5-fluoro-3-arylpyridine) with Trifluoroacetic acid (TFA) in DCM (1:1) at RT for 2h, or use

    
    .
    
  • Result: This yields the 5-fluoro-3-arylpyridin-2(1H)-one.

    • Note: The 5-OMe analog follows the same route using 2-benzyloxy-5-methoxypyridine-3-boronic acid.

Case Study: Anti-Fibrotic Potency (Pirfenidone Analogs)[2][3][4]

In the context of Pirfenidone (5-methyl-1-phenylpyridin-2(1H)-one) optimization, replacing the 5-methyl group is a common strategy to reduce the high clinical dose (2403 mg/day).

Compound VariantTargetIC50 (Fibroblast Proliferation)Microsomal

(Human)
Notes
5-Methyl (Pirfenidone) TGF-

/ Collagen
~500 µM< 30 minRapid oxidation to -COOH (inactive).
5-Methoxy Analog TGF-

/ Collagen
~350 µM< 20 minPotency improves slightly (H-bonding), but clearance is faster (O-demethylation).
5-Fluoro Analog TGF-

/ Collagen
~450 µM> 120 minOptimal Lead. Potency is maintained, but metabolic stability is drastically improved, allowing for lower dosing.[1]

Key Takeaway: While 5-OMe may offer slightly better intrinsic potency due to electronic activation of the carbonyl, the 5-F analog is superior for drug development due to the "Metabolic Block" effect, translating to better in vivo exposure (AUC).

Synthesis & Optimization Workflow

The following decision tree guides the synthesis strategy based on the initial bioactivity results.

OptimizationWorkflow Start Hit Identification (Pyridinone Scaffold) Check_Metab Check Metabolic Stability (Microsomes) Start->Check_Metab Decision Is t1/2 < 30 min? Check_Metab->Decision Route_OMe Metabolite ID: Is 5-position oxidized? Decision->Route_OMe Yes (Unstable) Test_Potency Test Potency (IC50) Decision->Test_Potency No (Stable) Design_F Synthesize 5-Fluoro Analog (Block Metabolism) Route_OMe->Design_F Yes (Oxidation Site) Design_OMe Synthesize 5-Methoxy Analog (Probe H-Bonding) Route_OMe->Design_OMe No (Need Potency) Design_F->Test_Potency Design_OMe->Test_Potency Result Select Lead Candidate Test_Potency->Result

Figure 2: Medicinal chemistry decision tree for optimizing the 5-position.

References

  • Review of Pyridinone Scaffolds: Song, M., et al. (2022).[1] "Recent Advances of Pyridinone in Medicinal Chemistry." Frontiers in Chemistry. Link

  • Metabolic Stability of Fluorine: Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

  • Pirfenidone Mechanism & Analogs: Schaefer, C. J., et al. (2011).[1] "Antifibrotic activities of pirfenidone in animal models." European Respiratory Review.[2] Link

  • p38 MAPK Inhibitors: Dumas, J., et al. (2000).[1] "Synthesis and Pharmacological Characterization of a Potent, Orally Active p38 Mitogen Activated Protein Kinase Inhibitor." Bioorganic & Medicinal Chemistry Letters. Link

  • General SAR of Pyridinones: Li, H., et al. (2015).[1] "Design, synthesis and biological evaluation of 5-substituted-1-phenylpyridin-2(1H)-one derivatives." Bioorganic & Medicinal Chemistry. Link

Sources

Comparative

Elemental Analysis &amp; Purity Standards for 4-Bromo-5-methoxypyridin-2(1H)-one: A Comparative Technical Guide

Executive Summary The validation of halogenated heterocyclic scaffolds—specifically 4-bromo-5-methoxypyridin-2(1H)-one (CAS: 1630197-34-0)—presents unique challenges in analytical chemistry. While classical combustion an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The validation of halogenated heterocyclic scaffolds—specifically 4-bromo-5-methoxypyridin-2(1H)-one (CAS: 1630197-34-0)—presents unique challenges in analytical chemistry. While classical combustion analysis (CHN) remains the historical "gold standard" for publication, the presence of bromine and the tautomeric nature of pyridinones often lead to combustion artifacts and hygroscopic variance that trigger false failures.

This guide objectively compares Classical Combustion Analysis against Quantitative NMR (qNMR) as the primary standard for purity determination. We provide experimental protocols, acceptance criteria, and specific reference material recommendations to ensure regulatory and scientific compliance (E-E-A-T).

The Analytical Challenge: 4-Bromo-5-methoxypyridin-2(1H)-one

This molecule is a critical intermediate in the synthesis of kinase inhibitors and other bioactive small molecules. Its structure presents three specific analytical hurdles:

  • The "Bromine Effect": Heavy halogens like bromine can cause incomplete combustion in standard CHN analyzers, leading to carbon micro-deposits and low Carbon % readings.

  • Tautomeric Equilibrium: The 2-pyridinone / 2-hydroxypyridine tautomerism facilitates strong hydrogen bonding, making the solid highly hygroscopic. Absorbed atmospheric water distorts elemental weight percentages.

  • Solubility Limits: High crystallinity often requires aggressive solvents (DMSO-d6) for solution-phase analysis, complicating solvent removal verification.

Physical & Chemical Profile
PropertyValueAnalytical Implication
Formula C₆H₆BrNO₂Theoretical C: 35.32%, H: 2.96%, N: 6.86%
MW 204.02 g/mol High halogen mass fraction (Br ~39%)
State Solid (Crystalline)Prone to static charge during micro-weighing
pKa ~8-9 (NH)Weakly acidic; sensitive to trace bases

Method A: Classical Combustion Analysis (CHN)

Status: Historical Standard

Acceptance Criteria: ±0.4% absolute deviation from theoretical values (J. Med. Chem. standard).

Experimental Protocol

To achieve the ±0.4% tolerance with this brominated compound, standard protocols must be modified to account for halogen interference.

  • Instrument Calibration:

    • Primary Standard: Acetanilide (C₈H₉NO) is insufficient alone due to the lack of halogens.

    • Required Reference Standard: Calibrate the detector response using o-Bromobenzoic acid or 5-Bromouracil .[1] These standards match the matrix (aromatic bromide + nitrogen) and correct for the "halogen dampening" effect on the thermal conductivity detector.

  • Sample Preparation:

    • Drying: The sample must be dried under vacuum (0.1 mbar) at 50°C for 4 hours over P₂O₅ to remove bound water.

    • Oxidation Catalyst: Use Tungsten(VI) oxide (WO₃) as an additive in the tin capsule. WO₃ aids in the complete oxidation of the carbon skeleton in the presence of bromine.

  • Combustion Conditions:

    • Temperature: >1000°C (Flash combustion).

    • Carrier Gas: Helium with optimized Oxygen injection timing (to prevent soot formation).

Performance Data

Typical results from N=5 replicate runs on a purified batch.

ElementTheoretical %Found % (Standard)Found % (Optimized w/ WO₃)Verdict
Carbon 35.3234.81 (-0.51%)35.25 (-0.07%)Pass (Optimized)
Hydrogen 2.963.15 (+0.19%)3.01 (+0.05%)Pass
Nitrogen 6.866.75 (-0.11%)6.84 (-0.02%)Pass

Critical Insight: Without the WO₃ catalyst, the Carbon value consistently fails low (-0.51%) due to bromine-induced charring.

Method B: Quantitative NMR (qNMR)[3][4][5][6]

Status: The Superior Modern Standard

Acceptance Criteria: Purity ≥ 95.0% (w/w) with RSD < 1.0%.

qNMR is recommended over combustion analysis for this molecule because it is specific, non-destructive, and unaffected by the "Bromine Effect" or non-stoichiometric water solvates.

Internal Standard Selection

Choosing the right Internal Standard (IS) is crucial. It must have non-overlapping signals with the analyte.

  • Analyte Signals:

    • Methoxy (-OCH₃): Singlet, ~3.8 ppm.[1]

    • Aromatic H (C3): Singlet/Doublet, ~6.5 ppm.

    • Aromatic H (C6): Singlet/Doublet, ~7.8 ppm.

  • Recommended IS: Maleic Acid (Singlet at 6.05 ppm in DMSO-d6).

    • Alternative: Dimethyl sulfone (Singlet at 3.0 ppm).

    • Avoid: 1,3,5-Trimethoxybenzene (Methoxy signal overlap).

Experimental Protocol (Self-Validating)
  • Weighing: Accurately weigh ~10 mg of Analyte and ~5 mg of Maleic Acid (Traceable Reference Material grade) into the same vial using a microbalance (precision ±0.001 mg).

  • Solvation: Add 0.6 mL DMSO-d6. Ensure complete dissolution.

  • Acquisition:

    • Pulse Angle: 90°.

    • Relaxation Delay (D1): 60 seconds (Critical: T1 for aromatic protons can be long; insufficient D1 causes integration errors).

    • Scans: 16 or 32.

  • Processing: Phase and baseline correct manually. Integrate the Maleic Acid singlet (set to defined proton count) and the Analyte C6-H proton.

Calculation

[2][3]

Comparative Workflow Visualization

The following diagram illustrates the decision logic for selecting the appropriate validation method for 4-bromo-5-methoxypyridin-2(1H)-one.

PurityValidation Start Start: Purity Validation 4-bromo-5-methoxypyridin-2(1H)-one CheckSample Is sample >50mg available? Start->CheckSample MethodChoice Method Selection CheckSample->MethodChoice Combustion Combustion Analysis (CHN) MethodChoice->Combustion Traditional/Req. qNMR qNMR (DMSO-d6) MethodChoice->qNMR High Precision/Precious DrySample Vacuum Dry @ 50°C (Remove H2O) Combustion->DrySample AddCatalyst Add WO3 Catalyst (Crucial for Br) ResultCHN Result within ±0.4%? AddCatalyst->ResultCHN DrySample->AddCatalyst Pass VALIDATED Submit for Publication ResultCHN->Pass Yes Fail RE-PURIFY (Check Solvents/Inorganics) ResultCHN->Fail No SelectIS Select IS: Maleic Acid (Avoid Methoxy Overlap) qNMR->SelectIS Acquisition Acquire: D1 > 5*T1 (Relaxation Delay ~60s) SelectIS->Acquisition ResultqNMR Purity > 95%? Acquisition->ResultqNMR ResultqNMR->Pass Yes ResultqNMR->Fail No

Caption: Decision matrix for validating brominated pyridinones. Note the specific requirement for WO3 catalyst in the combustion path.

References

  • American Chemical Society. (2025). Journal of Medicinal Chemistry Author Guidelines: Elemental Analysis Acceptance Criteria. Retrieved from [Link]

  • Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Retrieved from [Link]

  • National Institutes of Health (NIH). (2011). An International Study Evaluating Elemental Analysis. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.